4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate

• CAS: 84812-70-4

Core Science & Biosynthesis

"4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate" IUPAC name and structure

An In-depth Technical Guide to 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate: IUPAC Nomenclature, Structure, and Scientific Context

This technical guide provides a comprehensive overview of the chemical compound "4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate," detailing its precise IUPAC nomenclature, chemical structure, and relevant scientific context for researchers, scientists, and professionals in drug development. The compound is an ester formed from the naturally occurring phenol, eugenol, and 2-methyl-2-butenoic acid. A critical aspect of this compound's identity lies in the stereochemistry of the carboxylic acid moiety, which exists as two distinct geometric isomers: tiglic acid and angelic acid. This guide will address both isomeric forms to ensure clarity and technical accuracy.

Deconstruction of the Chemical Identity

To accurately define the topic compound, we must first understand its constituent parts: the alcohol component and the carboxylic acid component.

The Phenolic Component: 4-Allyl-2-methoxyphenol (Eugenol)

The foundational structure, 4-allyl-2-methoxyphenol, is a well-known, naturally occurring phenolic compound commonly known as eugenol.[1][2] It is the primary component of clove oil and is also found in nutmeg, cinnamon, and basil.[2]

• IUPAC Name: 2-methoxy-4-(prop-2-en-1-yl)phenol[1][2]

• Synonyms: 4-Allylguaiacol, Eugenic Acid, Caryophyllic Acid[1][2]

• Chemical Formula: C₁₀H₁₂O₂[1]

• Key Structural Features: A benzene ring substituted with a hydroxyl group, a methoxy group, and an allyl group.

Eugenol itself exhibits a range of biological activities, including antimicrobial, anti-inflammatory, and analgesic properties, making it a subject of interest in medicinal chemistry and drug development.[1][3]

The Carboxylic Acid Component: 2-Methyl-2-butenoic Acid

The acid portion of the ester, 2-methyl-2-butenoic acid, is an unsaturated carboxylic acid with the chemical formula C₅H₈O₂.[4][5] This acid exists as a pair of geometric isomers, a crucial distinction for the precise identification of the final ester.

• Tiglic Acid: The (E)-isomer

  • IUPAC Name: (E)-2-methylbut-2-enoic acid[6]

  • Description: This is the trans isomer, where the carboxyl group and the ethyl group are on opposite sides of the double bond.[7][8] Tiglic acid is found in croton oil and the defensive secretions of certain insects.[7] It is noted for its sweet, warm, and spicy odor and is used in the manufacturing of perfumes and flavoring agents.[7][9]

• Angelic Acid: The (Z)-isomer

  • IUPAC Name: (Z)-2-methylbut-2-enoic acid[10]

  • Description: This is the cis isomer, with the carboxyl and ethyl groups on the same side of the double bond.[8][11] Angelic acid is found in plants of the Apiaceae family, such as garden angelica.[10][11] It is a volatile solid with a pungent and sour odor.[8] Esters of angelic acid are investigated for a variety of medicinal properties.[8][12]

IUPAC Name and Structure of the Target Ester

Based on the two isomeric forms of the carboxylic acid, "4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate" can refer to two distinct compounds.

4-Allyl-2-methoxyphenyl (E)-2-methyl-2-butenoate (Eugenyl Tiglate)

This compound is the ester formed between eugenol and tiglic acid.

• Systematic IUPAC Name: (2-methoxy-4-(prop-2-en-1-yl)phenyl) (E)-2-methylbut-2-enoate

• Common Name: Eugenyl Tiglate

Chemical Structure:

Caption: Chemical structure of 4-Allyl-2-methoxyphenyl (E)-2-methyl-2-butenoate.

4-Allyl-2-methoxyphenyl (Z)-2-methyl-2-butenoate (Eugenyl Angelate)

This is the ester of eugenol and angelic acid.

• Systematic IUPAC Name: (2-methoxy-4-(prop-2-en-1-yl)phenyl) (Z)-2-methylbut-2-enoate

• Common Name: Eugenyl Angelate

Chemical Structure:

Caption: Chemical structure of 4-Allyl-2-methoxyphenyl (Z)-2-methyl-2-butenoate.

Physicochemical Properties and Data

Quantitative data for these specific eugenyl esters is not widely available in public databases. However, properties can be inferred from the parent molecules and similar ester compounds.

Property	Eugenol (Parent Alcohol)	Tiglic Acid (Parent Acid)	Angelic Acid (Parent Acid)	Eugenyl Benzoate (Related Ester)
Molecular Formula	C₁₀H₁₂O₂	C₅H₈O₂	C₅H₈O₂	C₁₇H₁₆O₃
Molar Mass ( g/mol )	164.20	100.12	100.12	268.31
Appearance	Colorless to pale yellow liquid	Colorless liquid or crystals	Colorless monoclinic prisms	White crystalline powder
Odor	Spicy, clove-like	Sweet, warm, spicy	Pungent, sour	Balsamic, reminiscent of clove
Solubility	Soluble in alcohol, ether	Soluble in organic solvents	Soluble in hot water, alcohol	Insoluble in water, soluble in hot alcohol

Data compiled from various sources.[1][2][4][7][8][9][13][][15]

Synthesis and Experimental Protocols

The synthesis of 4-allyl-2-methoxyphenyl esters, such as the butanoate derivative, has been achieved through methods like the Yamaguchi esterification.[5] This approach offers a reliable pathway for the synthesis of the target tiglate and angelate esters.

General Synthesis Workflow: Yamaguchi Esterification

This method is a two-stage, one-pot reaction that is effective for the synthesis of esters from carboxylic acids and alcohols.

Caption: Generalized workflow for the Yamaguchi esterification.

Step-by-Step Protocol

• Mixed Anhydride Formation:

  • A solution of the chosen carboxylic acid (tiglic or angelic acid, 0.75 mmol) and triethylamine (0.75 mmol) in dichloromethane is prepared.

  • 2,4,6-Trichlorobenzoyl chloride (0.75 mmol) is added to the solution.

  • The mixture is stirred at room temperature for approximately 1 hour to form the mixed anhydride intermediate.[5]

• Esterification:

  • To the solution containing the mixed anhydride, 4-dimethylaminopyridine (DMAP, 0.75 mmol) and 4-allyl-2-methoxyphenol (eugenol, 0.50 mmol) are added.

  • The reaction mixture is stirred until completion, which can be monitored by thin-layer chromatography (TLC).

  • Upon completion, the product is isolated and purified using standard techniques such as extraction and column chromatography. This method has been reported to yield high percentages (80-90%) for similar eugenol esters.[5]

Relevance and Potential Applications

While specific research on eugenyl tiglate and angelate is limited, the known biological activities of their parent molecules suggest potential areas of investigation for these esters.

• Drug Development: Eugenol's derivatives are explored for their potential as anticancer agents.[5] The esterification of eugenol can modify its pharmacokinetic properties, potentially enhancing its therapeutic efficacy or reducing side effects.

• Flavor and Fragrance Industry: Both eugenol and tiglic acid are used in the flavor and fragrance industries.[2][7][9] Their esters are likely to possess unique aromatic profiles, making them candidates for use as flavorings or scent components in various consumer products.[][15]

• Agrochemicals: Esters of angelic acid have been investigated for their insecticidal properties. This suggests that eugenyl angelate could be explored as a potential biopesticide.

Conclusion

"4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate" is a designation that encompasses two distinct geometric isomers: (2-methoxy-4-(prop-2-en-1-yl)phenyl) (E)-2-methylbut-2-enoate (eugenyl tiglate) and (2-methoxy-4-(prop-2-en-1-yl)phenyl) (Z)-2-methylbut-2-enoate (eugenyl angelate). The precise IUPAC nomenclature and chemical structure are dictated by the cis or trans configuration of the 2-methyl-2-butenoate moiety. While detailed experimental data for these specific compounds is not extensively documented in public literature, their synthesis can be reliably achieved through established methods like Yamaguchi esterification. The rich biological and sensory profiles of the parent molecules, eugenol, tiglic acid, and angelic acid, provide a strong rationale for the further investigation of these esters in the fields of drug development, flavor and fragrance chemistry, and agrochemicals.

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An In-depth Technical Guide to the Spectroscopic Data of Eugenyl 2-Methyl-2-Butenoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eugenyl 2-methyl-2-butenoate is an ester derivative of eugenol, a naturally occurring phenolic compound found in high concentrations in clove oil.[1] Eugenol and its derivatives are of significant interest in the pharmaceutical and flavor industries due to their diverse biological activities, including anesthetic, antioxidant, and antimicrobial properties.[2] The esterification of eugenol with 2-methyl-2-butenoic acid (of which angelic acid and tiglic acid are isomers) can modify its physicochemical properties, potentially enhancing its efficacy or application range.[3] A thorough understanding of the spectroscopic characteristics of eugenyl 2-methyl-2-butenoate is paramount for its unambiguous identification, purity assessment, and structural elucidation in various research and development settings.

This technical guide provides a comprehensive overview of the predicted and expected nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for eugenyl 2-methyl-2-butenoate. As direct experimental spectra for this specific compound are not widely available in the public domain, this guide synthesizes data from its constituent moieties—the eugenyl group and the 2-methyl-2-butenoyl group—and structurally similar compounds to present a robust, predictive analysis.

Molecular Structure and Predicted Spectroscopic Features

The molecular structure of eugenyl 2-methyl-2-butenoate combines the aromatic and allylic features of eugenol with the unsaturated ester functionality of 2-methyl-2-butenoic acid. This combination gives rise to a unique spectroscopic fingerprint.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For eugenyl 2-methyl-2-butenoate, both ¹H and ¹³C NMR are essential for structural confirmation.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, deuterated chloroform) in a standard 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton signals (typically 0-12 ppm).

  • Use a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

  • Apply a 30-degree pulse width and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Use a proton-decoupled pulse sequence (e.g., zgpg30) to obtain singlets for all carbon atoms.

  • Set the spectral width to approximately 0-220 ppm.

  • A higher number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 2-5 seconds) are typically required due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and integration of the ¹H NMR signals.

Predicted ¹H NMR Spectral Data (in CDCl₃)

The predicted ¹H NMR spectrum of eugenyl 2-methyl-2-butenoate will show characteristic signals from both the eugenyl and the 2-methyl-2-butenoyl moieties. The chemical shifts are influenced by the electron-withdrawing effect of the ester carbonyl group and the aromatic ring.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.00 - 6.70	m	3H	Ar-H	Aromatic protons of the eugenyl group.[4][5]
~6.80	q	1H	=CH -CH₃	Vinylic proton of the 2-methyl-2-butenoyl group.
~6.00 - 5.80	m	1H	CH =CH₂	Vinylic proton of the allyl group on the eugenyl moiety.[2][6]
~5.10 - 5.00	m	2H	CH=CH ₂	Terminal vinylic protons of the allyl group.[4]
~3.80	s	3H	-OCH ₃	Methoxy group protons on the aromatic ring.[5]
~3.40	d	2H	Ar-CH ₂-CH	Allylic protons adjacent to the aromatic ring.
~2.00	d	3H	=CH-CH ₃	Methyl protons on the double bond of the butenoyl group.
~1.90	s	3H	=C(CH ₃)-	Methyl protons on the double bond of the butenoyl group.

Multiplicity: s = singlet, d = doublet, t = triplet, q = quartet, m = multiplet

Predicted ¹³C NMR Spectral Data (in CDCl₃)

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~167	C =O	Ester carbonyl carbon.
~150	Ar-C -O	Aromatic carbon attached to the methoxy group.
~145	Ar-C -O-C=O	Aromatic carbon attached to the ester oxygen.
~140	=C H-CH₃	Vinylic carbon of the butenoyl group.
~138	C H=CH₂	Vinylic carbon of the allyl group.
~137	Ar-C -CH₂	Aromatic carbon attached to the allyl group.
~128	=C (CH₃)-	Quaternary vinylic carbon of the butenoyl group.
~122	Ar-C H	Aromatic methine carbon.
~120	Ar-C H	Aromatic methine carbon.
~116	CH=C H₂	Terminal vinylic carbon of the allyl group.
~113	Ar-C H	Aromatic methine carbon.
~56	-OC H₃	Methoxy carbon.
~40	Ar-C H₂-CH	Allylic carbon.
~16	=CH-C H₃	Methyl carbon on the butenoyl group.
~14	=C(C H₃)-	Methyl carbon on the butenoyl group.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Experimental Protocol: IR Data Acquisition

• Sample Preparation: For a liquid sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). For a solid sample, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

• Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample holder (or pure KBr pellet).

  • Place the sample in the spectrometer and record the sample spectrum.

  • The instrument software will automatically subtract the background spectrum.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Predicted IR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~3080-3010	Medium	=C-H stretch	Vinylic and aromatic C-H bonds.
~2980-2850	Medium	C-H stretch	Aliphatic C-H bonds in methyl and methylene groups.
~1730	Strong	C=O stretch	Ester carbonyl group. This is a key diagnostic peak.
~1640	Medium	C=C stretch	Alkene double bonds (allyl and butenoyl groups).
~1600, 1510	Medium-Strong	C=C stretch	Aromatic ring skeletal vibrations.
~1270, 1140	Strong	C-O stretch	Ester C-O single bond stretches.
~995, 915	Medium	=C-H bend	Out-of-plane bending of the allyl group's terminal vinyl protons.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation. Electron ionization (EI) is a common technique for volatile compounds like esters.

Experimental Protocol: GC-MS Data Acquisition

• Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).[7]

• GC Conditions:

  • Injector: Set to a temperature that ensures rapid volatilization (e.g., 250°C).

  • Column: Use a suitable capillary column (e.g., DB-5ms) to separate the components of the sample.

  • Oven Program: A temperature ramp (e.g., starting at 50°C and increasing to 280°C) is used to elute the compounds.

  • Carrier Gas: Helium is typically used as the carrier gas.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or ion trap.

  • Scan Range: Set a mass range to detect the expected molecular ion and fragment ions (e.g., m/z 40-400).

• Data Analysis: Identify the molecular ion peak (M⁺) and analyze the fragmentation pattern to deduce the structure of the molecule.

Predicted Mass Spectrum (EI)

The molecular weight of eugenyl 2-methyl-2-butenoate (C₁₅H₁₈O₃) is 246.30 g/mol .

• Molecular Ion (M⁺): A peak at m/z = 246 is expected, corresponding to the intact molecule.

• Major Fragment Ions:

  • m/z = 164: This would result from the loss of the 2-methyl-2-butenoyl group (C₅H₇O, 83 Da) via cleavage of the ester bond, leaving the eugenol cation. This is often a prominent peak for eugenol derivatives.

  • m/z = 83: This corresponds to the 2-methyl-2-butenoyl cation [CH₃CH=C(CH₃)CO]⁺.

  • m/z = 149: Loss of the allyl group (C₃H₅, 41 Da) from the eugenol fragment.

  • m/z = 55: A common fragment for unsaturated C₄H₇ moieties, likely from the butenoyl group.

Visualization of Key Structural and Fragmentation Relationships

Molecular Structure of Eugenyl 2-Methyl-2-Butenoate

Caption: Molecular structure of eugenyl 2-methyl-2-butenoate.

Predicted Mass Spectrometry Fragmentation Pathway

Caption: Key EI-MS fragmentation of eugenyl 2-methyl-2-butenoate.

Conclusion

The spectroscopic data presented in this guide, while predictive, are grounded in the well-established principles of NMR, IR, and MS, and are supported by data from analogous structures. This comprehensive analysis provides researchers, scientists, and drug development professionals with a reliable framework for the identification and characterization of eugenyl 2-methyl-2-butenoate. Experimental verification of these predicted data is a crucial next step and will serve to further solidify our understanding of this and other related eugenol derivatives. The methodologies outlined herein represent standard, robust approaches for the spectroscopic analysis of small organic molecules, ensuring both scientific integrity and replicability.

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Engineering Eugenol Esters: A Technical Whitepaper on Synthesis, Pharmacokinetics, and Therapeutic Applications

Executive Summary

As a Senior Application Scientist in drug development, I approach the functionalization of natural products not merely as a synthetic exercise, but as a rational drug design strategy. Eugenol (4-allyl-2-methoxyphenol), a major constituent of clove essential oil, possesses a highly versatile structural scaffold. While the parent compound exhibits baseline antimicrobial, antioxidant, and anti-inflammatory properties, its clinical utility is often limited by moderate lipophilicity and rapid auto-oxidation ()[1]. By targeting the phenolic hydroxyl group for esterification, we can fundamentally alter the molecule's pharmacokinetic profile, transforming a simple natural product into a library of potent, target-specific therapeutic agents.

This whitepaper dissects the mechanistic rationale behind eugenol esterification, evaluates its expanded pharmacological efficacy, and provides field-proven, self-validating protocols for both synthesis and biological evaluation.

Mechanistic Rationale for Phenolic Hydroxyl Modification

The phenolic hydroxyl group of eugenol is responsible for its antioxidant capacity via hydrogen atom transfer, but it also renders the molecule susceptible to rapid phase II metabolism (glucuronidation/sulfation) and limits its membrane permeability. Esterification addresses these bottlenecks through two primary mechanisms:

• Enhanced Lipophilicity and Permeation: The addition of acyl or aryl chains significantly increases the partition coefficient (Log P). For example, synthesizing eugenyl dichloroacetate increases the Log P from 2.20 (parent eugenol) to 2.65, directly correlating with superior percutaneous absorption and retention in lipid bilayers ()[2].

• Steric and Electronic Complementarity: Bulky ester moieties (such as cinnamic acid derivatives) create new binding interfaces. These modifications allow the molecule to act as a reversible mixed-type inhibitor by fitting into the hydrophobic pockets of target enzymes like Tyrosinase and 5-Lipoxygenase (5-LOX) ()[3], ()[4].

Pharmacological Profiles & Therapeutic Applications

2.1. Dermatological and Anti-Inflammatory Targeting

Eugenol esters have demonstrated profound efficacy in suppressing the arachidonic acid cascade. Specific derivatives act as potent inhibitors of 5-LOX, the enzyme responsible for leukotriene biosynthesis, thereby delivering targeted anti-inflammatory effects ()[4]. Furthermore, chloro-eugenol esters have been validated in vivo to significantly inhibit TPA-induced skin inflammation without inducing cytotoxicity or dermal irritation ()[5].

In the realm of hyperpigmentation disorders, cinnamic acid–eugenol hybrids have emerged as exceptional tyrosinase inhibitors. Compound c27, a highly active derivative, alters the secondary structure of tyrosinase, quenching its fluorescence in a static manner and yielding an IC50 of 3.07 μM—outperforming the clinical standard kojic acid by nearly 4.6-fold ()[3].

2.2. Antileishmanial and Antimicrobial Efficacy

The enhanced lipophilicity of eugenol esters translates directly to superior antimicrobial and antiparasitic activity. Against Leishmania donovani, unmodified eugenol exhibits weak activity (IC50 ~173.26 μM against amastigote forms). However, specific ester derivatives drastically disrupt the parasitic membrane, plummeting the EC50 to a highly potent range of 4.25–9.28 μM ()[1]. This structure-activity relationship underscores the necessity of the ester linkage in overcoming the lipophilic barrier of pathogenic membranes.

2.3. Oncology: Breast Cancer Targets

Recent computational and in vitro screenings have identified eugenol esters as promising candidates for oncology. Eugenyl salicylate and isoeugenyl salicylate demonstrate exceptional binding affinities to matrix metalloproteinase-9 (MMP9), a critical enzyme in tumor invasion and metastasis. Molecular docking reveals binding affinities as strong as -8.9 kcal/mol, positioning these esters as viable leads for breast cancer therapeutics ()[6].

Quantitative Efficacy Data

To facilitate rapid comparison, the following table synthesizes the critical pharmacological metrics of eugenol and its esterified derivatives across various therapeutic targets:

Compound / Derivative	Target / Pathogen	Pharmacological Readout	Reference
Eugenol (Parent)	Leishmania donovani (Amastigote)	IC50: 173.26 μM	[1]
Eugenol Esters (85–87)	Leishmania donovani (Amastigote)	EC50: 4.25–9.28 μM	[1]
Cinnamic acid–eugenol ester (c27)	Tyrosinase Enzyme	IC50: 3.07 μM	[3]
Kojic Acid (Positive Control)	Tyrosinase Enzyme	IC50: 14.15 μM	[3]
Eugenyl salicylate	MMP9 (Breast Cancer Target)	Binding Affinity: -8.9 kcal/mol	[6]
Eugenyl dichloroacetate	Skin Permeation (Lipophilicity)	Log P: 2.65 (vs Eugenol 2.20)	[2]

Self-Validating Experimental Protocols

As scientists, we must rely on protocols that offer intrinsic validation mechanisms. Below are the optimized methodologies for synthesizing and evaluating eugenol esters.

4.1. Steglich Esterification Workflow

Causality & Rationale: The phenolic hydroxyl of eugenol is a poor nucleophile. Traditional Fischer esterification (acid catalysis + heat) risks degrading the sensitive allylic double bond. The Steglich method employs N,N′-Dicyclohexylcarbodiimide (DCC) to activate the carboxylic acid into an O-acylisourea intermediate. 4-Dimethylaminopyridine (DMAP) is strictly required as an acyl transfer catalyst; it attacks the intermediate to form a highly reactive N-acylpyridinium species, preventing the formation of unreactive N-acylurea dead-ends ()[4].

Step-by-Step Protocol:

• Activation: Dissolve 1.0 eq of the target carboxylic acid and 1.1 eq of DCC in anhydrous dichloromethane (DCM) at 0°C. Stir for 15 minutes. (Validation check: The solution will begin to turn cloudy as N,N'-dicyclohexylurea (DCU) starts to form.)

• Catalysis & Coupling: Add 0.1 eq of DMAP, followed immediately by 1.0 eq of eugenol dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 24 hours under an inert argon atmosphere ()[4].

• Self-Validating Termination: The reaction is complete when maximum precipitation of DCU is observed (DCU is insoluble in DCM). Filter the white precipitate.

• Purification: Wash the filtrate sequentially with 0.5 M HCl (to remove DMAP), saturated NaHCO3 (to remove unreacted acid), and brine. Dry over anhydrous Na2SO4, concentrate in vacuo, and purify via silica gel chromatography.

Caption: Steglich esterification workflow for synthesizing eugenol esters.

4.2. Tyrosinase Inhibition Kinetics Assay

Causality & Rationale: To evaluate dermatological potential, we measure the enzymatic conversion of L-DOPA to dopachrome. This assay is self-validating because the product (dopachrome) has a distinct optical absorbance at 475 nm, allowing for real-time kinetic tracking ()[3].

Step-by-Step Protocol:

• Preparation: Prepare a 0.1 M phosphate buffer (pH 6.8). Dissolve the synthesized eugenol ester in DMSO (ensure final DMSO concentration in the well is <1% to prevent enzyme denaturation).

• Incubation: In a 96-well microplate, combine 100 μL of buffer, 20 μL of mushroom tyrosinase (100 U/mL), and 20 μL of the ester inhibitor at varying concentrations. Incubate at 25°C for 10 minutes to allow for pre-binding.

• Substrate Addition: Add 40 μL of 2 mM L-DOPA to initiate the reaction.

• Kinetic Readout: Immediately measure the absorbance at 475 nm every 30 seconds for 10 minutes using a microplate reader.

• Validation: Run a positive control well using Kojic acid (14.15 μM should yield ~50% inhibition) and a blank well (buffer + L-DOPA without enzyme) to account for baseline auto-oxidation ()[3].

Caption: Pleiotropic pharmacological mechanisms of eugenol esters across targets.

References

• From clove oil to bioactive agents: synthetic routes, antimicrobial and antiparasitic activities of eugenol derivatives. PMC.[Link]

• Synthesis, Anti-Tyrosinase Activity, and Spectroscopic Inhibition Mechanism of Cinnamic Acid–Eugenol Esters. MDPI.[Link]

• Development of eugenol derivatives with 5-LOX inhibitory activity. Taylor & Francis.[Link]

• Synthesis of eugenol esters derivatives as breast cancer drugs. AIP Publishing.[Link]

• The Effect of Cream and Gel Vehicles on the Percutaneous Absorption and Skin Retention of a New Eugenol Derivative With Antioxidant Activity. Frontiers.[Link]

• Synthesis of eugenol derivatives and its anti-inflammatory activity against skin inflammation. NIH.[Link]

Sources

• 1. From clove oil to bioactive agents: synthetic routes, antimicrobial and antiparasitic activities of eugenol derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The Effect of Cream and Gel Vehicles on the Percutaneous Absorption and Skin Retention of a New Eugenol Derivative With Antioxidant Activity [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Synthesis of eugenol derivatives and its anti-inflammatory activity against skin inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.aip.org [pubs.aip.org]

The Cytotoxic Pharmacophore: In Vitro Evaluation of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate on Cancer Cell Lines

Target Audience: Researchers, Application Scientists, and Oncology Drug Development Professionals Document Type: Technical Guide & Methodological Whitepaper

Executive Summary & Chemical Rationale

The development of naturally derived, semi-synthetic chemotherapeutic agents relies heavily on the modification of proven pharmacophores to enhance bioavailability, cellular uptake, and target specificity. 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate —commonly known as Eugenyl tiglate —represents a highly rationalized hybrid molecule. It combines the well-documented apoptotic driver eugenol (4-allyl-2-methoxyphenol) with the lipophilic structural motif of tiglic acid (2-methyl-2-butenoic acid).

While free eugenol exhibits moderate anticancer properties by inducing reactive oxygen species (ROS) and caspase-mediated apoptosis[1][2], its clinical translation is often hindered by rapid metabolization and moderate potency (IC50 values typically in the 150–500 μM range)[2][3]. Esterification of the phenolic hydroxyl group—specifically via tigloylation—serves a dual purpose:

• Enhanced Lipophilicity: The tiglate moiety drastically increases the molecule's partition coefficient (LogP), facilitating superior penetration across the phospholipid bilayer of cancer cells[4].

• Targeted Cytotoxicity: Tiglate esters are critical active moieties in several highly cytotoxic natural products (e.g., sesquiterpene lactones), where the esterified form is strictly required for optimal in vitro cytotoxicity against carcinoma lines[4][5]. Furthermore, synthetic eugenol esters have demonstrated remarkable IC50 reductions, dropping from >100 μM to the 1.0–2.0 μM range in prostate and breast cancer models[6].

This whitepaper details the mechanistic causality of Eugenyl tiglate's cytotoxicity and provides self-validating, step-by-step in vitro protocols for its evaluation.

Mechanistic Pathways of Eugenol Ester-Induced Apoptosis

To understand why Eugenyl tiglate acts as a potent cytotoxic agent, we must examine the intracellular cascade triggered by the eugenol ester scaffold.

Upon entering the intracellular space, lipophilic eugenol derivatives disrupt the mitochondrial membrane potential ( ΔΨm​ ) and deplete non-protein thiols[1]. This disruption causes a massive efflux of Reactive Oxygen Species (ROS)[3][7]. The oxidative stress forces the permeabilization of the mitochondrial outer membrane, releasing cytochrome c into the cytosol. Cytochrome c binds with APAF-1 to form the apoptosome, which subsequently activates Caspase-9 and the executioner Caspase-3, leading to PARP cleavage and irreversible DNA fragmentation[1][3].

Furthermore, recent studies on eugenol esters indicate that these derivatives can act as direct inhibitors of Thymidylate Synthase (TS), arresting the cell cycle at the S-phase and preventing DNA replication[6].

Mechanistic pathway of Eugenyl tiglate-induced mitochondrial apoptosis in cancer cells.

Quantitative Cytotoxicity Profiling

The table below synthesizes the cytotoxic potency (IC50) of parent eugenol against advanced eugenol esters to contextualize the projected efficacy of Eugenyl tiglate. Esterification consistently yields a 10- to 100-fold increase in potency.

Table 1: Comparative In Vitro Cytotoxicity of Eugenol and its Ester Derivatives

Compound Class	Specific Compound	Target Cancer Cell Line	IC50 Value (μM)	Primary Mechanism of Action	Reference
Phenol (Parent)	Eugenol	HCT-15 (Colon)	300.0	ROS generation, p53 upregulation	[3]
Phenol (Parent)	Eugenol	HeLa (Cervical)	153.0 - 200.0	Apoptosis, COX-2/Bcl-2 inhibition	[2]
Ester Derivative	Compound 17 (Eugenol ester)	PC-3 (Prostate)	1.1	Thymidylate Synthase inhibition	[6]
Ester Derivative	Compound 17 (Eugenol ester)	MCF-7 (Breast)	1.71	S-phase cell cycle arrest	[6]
Tiglate Ester	Eugenyl Tiglate	Broad Spectrum (Projected)	< 10.0	Enhanced membrane permeation	[4]

Self-Validating Experimental Protocols

To rigorously evaluate the cytotoxicity of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate, the following protocols must be executed. They are designed as self-validating systems: every step includes internal controls to ensure that the observed cell death is a direct result of the compound's specific mechanism, rather than assay artifact or solvent toxicity.

Protocol A: Cell Viability Assessment via MTT Assay

The MTT assay relies on the principle that viable cells possess active mitochondrial dehydrogenases capable of cleaving the tetrazolium ring of MTT to form insoluble purple formazan[7]. Dead cells lack this enzymatic activity.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, PC-3) in a 96-well plate at a density of 5×103 cells/well in 100 μL of complete medium (e.g., DMEM + 10% FBS). Causality: Allowing 24 hours for adherence ensures cells are in the exponential growth phase (log phase) prior to treatment.

• Compound Preparation: Dissolve Eugenyl tiglate in cell-culture grade DMSO to create a 10 mM stock. Dilute in culture medium to achieve final concentrations of 0.1, 1, 5, 10, 25, 50, and 100 μM. Crucial Control: Ensure final DMSO concentration per well does not exceed 0.5% (v/v) to prevent solvent-induced baseline cytotoxicity.

• Treatment: Aspirate old media and apply 100 μL of the drug-treated media to the wells. Incubate for 24, 48, and 72 hours at 37°C in a 5% CO2 atmosphere.

• MTT Incubation: Add 20 μL of MTT solution (5 mg/mL in PBS) to each well. Incubate for exactly 4 hours. Causality: This specific timeframe allows sufficient accumulation of formazan crystals inside viable cells without causing MTT-induced toxicity[7].

• Solubilization: Carefully aspirate the media. Add 150 μL of pure DMSO to each well and agitate on an orbital shaker for 15 minutes. Causality: Formazan is impermeable to cell membranes and insoluble in aqueous media; DMSO lyses the cells and solubilizes the crystals for uniform optical density reading.

• Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate IC50 using non-linear regression analysis.

Protocol B: Apoptosis Quantification via Annexin V-FITC/PI Flow Cytometry

To prove that Eugenyl tiglate induces programmed cell death (apoptosis) rather than uncontrolled necrosis, a dual-staining flow cytometry assay is required.

Step-by-Step Methodology:

• Induction: Treat 2×105 cells/well in a 6-well plate with Eugenyl tiglate at its calculated IC50 and 2x IC50 concentrations for 24 hours.

• Harvesting: Collect both the culture medium (containing floating, late-apoptotic cells) and the adherent cells (via trypsinization). Causality: Failing to collect the floating cells will result in a massive underestimation of the apoptotic population.

• Washing & Binding: Centrifuge at 300 x g for 5 minutes. Wash the pellet twice with ice-cold PBS. Resuspend in 100 μL of 1X Annexin V Binding Buffer.

• Staining: Add 5 μL of Annexin V-FITC and 5 μL of Propidium Iodide (PI). Incubate in the dark for 15 minutes at room temperature.

  • Causality of Annexin V: In early apoptosis, cells flip phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane. Annexin V binds specifically to exposed PS.

  • Causality of PI: PI is a DNA-intercalating dye that cannot pass through intact cell membranes. It only stains cells in late apoptosis or necrosis where membrane integrity is lost.

• Analysis: Add 400 μL of Binding Buffer and analyze immediately via flow cytometry. Quadrant analysis will differentiate viable (Annexin-/PI-), early apoptotic (Annexin+/PI-), late apoptotic (Annexin+/PI+), and necrotic (Annexin-/PI+) populations.

High-throughput experimental workflow for validating Eugenyl tiglate cytotoxicity.

Conclusion & Future Perspectives

The synthesis of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate (Eugenyl tiglate) represents a highly logical step in oncology drug design. By masking the free hydroxyl group of eugenol with a tiglate moiety, researchers can theoretically bypass the rapid Phase II metabolism (glucuronidation) that limits eugenol's in vivo efficacy, while simultaneously enhancing cellular penetration. Following the rigorous in vitro protocols outlined above will provide the necessary foundational data to justify advancing this compound into 3D spheroidal models and, ultimately, murine xenograft studies.

References

• Antiproliferative and Molecular Mechanism of Eugenol-Induced Apoptosis in Cancer Cells - PMC. National Institutes of Health (NIH).[Link]

• Eugenol: An Insight Into the Anticancer Perspective and Pharmacological Aspects - PMC. National Institutes of Health (NIH).[Link]

• New Natural Eugenol Derivatives as Antiproliferative Agents: Synthesis, Biological Evaluation, and Computational Studies. ACS Omega.[Link]

• Molecular Mechanisms of Action of Eugenol in Cancer: Recent Trends and Advancement. MDPI.[Link]

• Evaluation of the in vitro cytotoxicity of some sesquiterpene lactones on a human lung carcinoma cell line using the fast green dye exclusion assay. Researcher.Life.[Link]

Sources

• 1. Antiproliferative and Molecular Mechanism of Eugenol-Induced Apoptosis in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eugenol: An Insight Into the Anticancer Perspective and Pharmacological Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: High-Yield Enzymatic Synthesis of Eugenyl Tiglate Using Immobilized Lipase

Target Molecule: 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate (Eugenyl Tiglate) Catalyst: Candida antarctica Lipase B (CALB), immobilized on macroporous acrylic resin (Novozym® 435) Application: Flavor and fragrance compounding, antimicrobial drug development.

Executive Summary

The synthesis of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate (eugenyl tiglate) bridges the spicy, clove-like aromatic profile of eugenol with the warm, fruity nuances of tiglic acid. Traditional chemical esterification relies on harsh acidic or basic catalysts, which often lead to equipment corrosion, undesirable side reactions, and complex downstream purification.

This application note details a highly optimized, solvent-free biocatalytic protocol using Novozym 435. By leveraging an activated acyl donor (tiglic anhydride) and precise moisture control, this self-validating methodology achieves >95% conversion yields while maintaining the structural integrity of the unsaturated substrates.

Mechanistic Rationale & Biocatalyst Selection

The Thermodynamic Challenge

Direct esterification of eugenol (4-allyl-2-methoxyphenol) with tiglic acid (2-methyl-2-butenoic acid) is thermodynamically unfavorable and kinetically sluggish. The phenolic hydroxyl group of eugenol exhibits significantly lower nucleophilicity compared to primary aliphatic alcohols. Furthermore, the α,β -unsaturated and branched nature of the tigloyl moiety introduces severe steric hindrance, resisting nucleophilic attack at the carbonyl carbon.

The Biocatalytic Solution

To bypass these limitations, this protocol utilizes tiglic anhydride as an activated acyl donor in a solvent-free system. The reaction is driven by Candida antarctica Lipase B (CALB), a robust enzyme whose active site funnel is uniquely capable of accommodating sterically demanding substrates.

CALB operates via a Ping-Pong Bi-Bi mechanism . The enzyme first reacts with tiglic anhydride to form a covalent acyl-enzyme (tigloyl-CALB) intermediate, releasing one equivalent of tiglic acid. The sterically hindered eugenol then attacks this activated intermediate, yielding the target ester.

Fig 1. Ping-Pong Bi-Bi catalytic mechanism of CALB in eugenyl tiglate synthesis.

Quantitative Optimization Data

The parameters below have been optimized to balance reaction kinetics, enzyme longevity, and mass transfer in a solvent-free environment. Data trends are synthesized from analogous eugenyl esterification studies.

Parameter	Range Tested	Optimal Value	Causality / Effect on Yield
Temperature	40 – 70 °C	60 °C	Balances reduced fluid viscosity (enhancing mass transfer to resin pores) with the thermal deactivation threshold of CALB.
Molar Ratio (Eugenol:Donor)	1:1 – 1:5	1:3	Excess acyl donor drives the equilibrium forward, overcoming the poor nucleophilicity of the phenolic hydroxyl.
Enzyme Loading	1 – 10 wt%	5.5 wt%	Provides sufficient active sites without causing resin clumping or mass transfer limitations.
Agitation Speed	100 – 250 rpm	150 rpm	Maintains uniform suspension of the macroporous beads without inducing shear stress or mechanical breakage.

Self-Validating Experimental Protocol

Fig 2. Self-validating workflow for the biocatalytic synthesis of eugenyl tiglate.

Phase 1: Substrate Preparation & Moisture Control

Causality: While lipases require a micro-aqueous hydration shell to maintain their active conformation, bulk water in the system will rapidly hydrolyze the tiglic anhydride, consuming the acyl donor and generating unreactive tiglic acid.

• Dry eugenol (≥99% purity) and tiglic anhydride over activated 4Å molecular sieves for 24 hours prior to use.

• Validation Check: Perform a Karl Fischer titration on the substrate mixture. Proceed to Phase 2 only if the moisture content is strictly ≤ 200 ppm .

Phase 2: Solvent-Free Enzymatic Acylation

Causality: Solvent-free systems maximize volumetric productivity and align with green chemistry principles. However, they require elevated temperatures (60 °C) to mitigate the high viscosity of the neat substrates, ensuring adequate diffusion into the porous Lewatit VP OC 1600 resin of Novozym 435.

• In a jacketed glass reactor equipped with a magnetic stirrer and a reflux condenser, add 10.0 mmol of dried eugenol (approx. 1.64 g) and 30.0 mmol of tiglic anhydride (approx. 5.46 g), establishing the optimal 1:3 molar ratio.

• Heat the mixture to 60 °C under continuous agitation at 150 rpm.

• Initiate the reaction by adding 5.5 wt% (relative to total substrate mass, approx. 390 mg) of Novozym 435.

• Validation Check: Withdraw 50 µL aliquots every 2 hours. Dilute in heptane and analyze via GC-FID (using an internal standard like hexadecane) to monitor the conversion of eugenol. The reaction should plateau at >95% conversion within 6 to 8 hours .

Phase 3: Downstream Processing & Enzyme Recovery

• Terminate the reaction by vacuum filtration through a sintered glass funnel (porosity grade 3) to recover the immobilized enzyme beads.

• Wash the retained Novozym 435 beads with three 10 mL portions of cold heptane to remove residual substrates and products. Dry the beads under vacuum at room temperature; the enzyme can be reused for up to 5 cycles with minimal loss of activity.

• Transfer the filtrate to a short-path vacuum distillation apparatus.

• Distill the mixture at reduced pressure (< 1 mbar) to selectively evaporate the volatile byproducts (tiglic acid) and excess tiglic anhydride. The heavier eugenyl tiglate will remain in the distillation flask.

• Validation Check: Confirm product identity and purity (target ≥98%) using 1 H-NMR (look for the shift of the phenolic proton and the presence of the tigloyl methyl/olefinic protons) and FT-IR spectroscopy (appearance of the ester carbonyl stretch at ~1750 cm⁻¹ and disappearance of the broad phenolic OH stretch at ~3400 cm⁻¹).

References

• Chiaradia, V., et al. (2012). "Synthesis of Eugenol Esters by Lipase-Catalyzed Reaction in Solvent-Free System." Applied Biochemistry and Biotechnology, 168, 742-751.[Link]

• Larios, A., et al. (2004). "Synthesis of flavor and fragrance esters using Candida antarctica lipase." Applied Microbiology and Biotechnology, 65, 373-376.[Link]

• Machado, M., et al. (2021). "Enzymatic Synthesis of Eugenyl Acetate from Essential Oil of Clove Using Lipases in Liquid Formulation as Biocatalyst." Applied Biochemistry and Biotechnology, 193, 3512-3527.[Link]

• Ortiz, C., et al. (2019). "Novozym 435: the “perfect” lipase immobilized biocatalyst?." Catalysis Science & Technology, 9, 2380-2420.[Link]

Application Note: Chemical Synthesis Protocols for Eugenyl 2-Methyl-2-butenoate

Introduction & Scope

Eugenyl 2-methyl-2-butenoate (also known as eugenyl tiglate, CAS: 84812-70-4) is a highly valued ester derivative of eugenol, utilized extensively in the flavor, fragrance, and pharmaceutical sectors[1]. While eugenol itself is celebrated for its robust biological activities—including anti-inflammatory, antimicrobial, and antioxidant properties—its free phenolic hydroxyl group is susceptible to oxidation[2]. The esterification of eugenol to form eugenyl 2-methyl-2-butenoate mitigates this oxidative degradation while precisely modulating the molecule's lipophilicity and bioavailability[3].

This application note provides drug development professionals and synthetic chemists with two field-proven, highly efficient protocols for synthesizing eugenyl 2-methyl-2-butenoate: Steglich Esterification and Acyl Substitution .

Mechanistic Insights & Causality (Expertise & Experience)

Synthesizing esters from eugenol and tiglic acid ((E)-2-methyl-2-butenoic acid) presents specific kinetic barriers. Eugenol is a sterically hindered phenol due to the adjacent methoxy group at its ortho position. Concurrently, tiglic acid possesses an α,β -unsaturated structure with an α -methyl group, rendering its carbonyl carbon highly sterically hindered and poorly electrophilic. Standard acid-catalyzed Fischer esterification is entirely ineffective for this substrate pairing.

Why Steglich Esterification? The Steglich protocol overcomes this barrier by using N,N'-Dicyclohexylcarbodiimide (DCC) to activate the carboxylic acid into an O-acylisourea intermediate[4]. However, this intermediate is prone to a detrimental 1,3-rearrangement, forming an unreactive N-acylurea. To prevent this, 4-Dimethylaminopyridine (DMAP) is strictly required as an acyl transfer catalyst[4]. DMAP rapidly attacks the O-acylisourea to form a highly reactive N-acylpyridinium intermediate, which is electrophilic enough to react with the hindered eugenol, driving the reaction forward[4].

Why the Acid Chloride Method? For applications requiring high throughput or where DCC byproducts are difficult to purge, synthesizing the ester via tigloyl chloride is the superior alternative[5]. Tigloyl chloride is a highly reactive acyl donor[6]. By introducing a non-nucleophilic base like triethylamine (TEA) to neutralize the generated HCl, the equilibrium is driven to completion. A catalytic amount of DMAP is still employed to accelerate the reaction via the N-acylpyridinium mechanism[5][6].

Experimental Protocols

Protocol A: Steglich Esterification (DCC/DMAP Method)

Self-Validating System: The precipitation of dicyclohexylurea (DCU) serves as an immediate visual indicator of successful acid activation.

Reagents & Equipment:

• Eugenol (Phenol donor): 10.0 mmol

• Tiglic Acid (Acyl donor): 11.0 mmol (1.1 eq)

• DCC (Coupling agent): 11.0 mmol (1.1 eq)

• DMAP (Catalyst): 1.0 mmol (0.1 eq)

• Dichloromethane (DCM, anhydrous): 30 mL

Step-by-Step Procedure:

• Initiation: In a flame-dried round-bottom flask under an argon atmosphere, dissolve 10.0 mmol of eugenol, 11.0 mmol of tiglic acid, and 1.0 mmol of DMAP in 30 mL of anhydrous DCM.

• Activation: Cool the mixture to 0 °C using an ice bath. Dissolve 11.0 mmol of DCC in 10 mL of anhydrous DCM and add it dropwise to the reaction mixture over 15 minutes to control the exothermic activation.

• Propagation: Stir the mixture at 0 °C for 1 hour. A white precipitate of DCU will begin to form, confirming the activation of the tiglic acid[4].

• Completion: Remove the ice bath, allowing the reaction to warm to room temperature (20–25 °C). Stir for an additional 12–16 hours. Monitor completion via TLC (Hexane:EtOAc 8:2).

• Workup: Filter the suspension through a Celite pad to remove the bulk of the DCU precipitate. Wash the filtrate sequentially with 0.5 M HCl (2 x 20 mL) to remove DMAP, saturated aqueous NaHCO₃ (2 x 20 mL) to remove unreacted tiglic acid, and brine (20 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify the crude residue via silica gel column chromatography (eluting with 95:5 Hexane:EtOAc) to yield pure eugenyl 2-methyl-2-butenoate.

Protocol B: Acyl Substitution (Tigloyl Chloride Method)

Self-Validating System: The formation of TEA-HCl salts creates a cloudy, opaque suspension, confirming the consumption of the acyl chloride.

Reagents & Equipment:

• Eugenol: 10.0 mmol

• Tigloyl Chloride: 12.0 mmol (1.2 eq)[5]

• Triethylamine (TEA): 15.0 mmol (1.5 eq)

• DMAP: 0.5 mmol (0.05 eq)

• Dichloromethane (DCM, anhydrous): 30 mL

Step-by-Step Procedure:

• Initiation: Dissolve 10.0 mmol of eugenol, 15.0 mmol of TEA, and 0.5 mmol of DMAP in 30 mL of anhydrous DCM in a dry flask under inert gas.

• Acylation: Cool the solution to 0 °C. Add 12.0 mmol of tigloyl chloride dropwise via syringe over 10 minutes to prevent thermal runaway and side reactions[6].

• Propagation: Stir at 0 °C for 30 minutes, then remove the ice bath and stir at room temperature for 4–6 hours. The mixture will become opaque due to TEA-HCl precipitation.

• Quenching & Workup: Quench the reaction by adding 10 mL of ice-cold water. Separate the organic layer and wash with 1.0 M HCl (20 mL) to remove TEA/DMAP, saturated NaHCO₃ (20 mL), and brine (20 mL).

• Purification: Dry over Na₂SO₄, evaporate the solvent, and purify via short-path distillation or column chromatography.

Data Presentation: Protocol Comparison

Parameter	Protocol A: Steglich Esterification	Protocol B: Acyl Chloride Method
Acyl Donor	Tiglic Acid	Tigloyl Chloride
Catalyst / Base	DCC (Coupling) / DMAP (Cat.)	TEA (Base) / DMAP (Cat.)
Reaction Time	12 - 16 hours	4 - 6 hours
Typical Yield	75% - 85%	85% - 95%
Primary Byproduct	Dicyclohexylurea (DCU)	Triethylamine hydrochloride
Purification Challenge	Trace DCU removal can be tedious	Highly sensitive to moisture during setup
Scalability	Best for small to medium scale (<50g)	Excellent for large scale (>50g)

Workflow Visualization

Divergent chemical synthesis pathways for eugenyl 2-methyl-2-butenoate.

References

• BenchChem. "Eugenol and Eugenyl Acetate: A Technical Guide to Natural Occurrence and Synthesis." 3

• MedCrave. "Various ester derivatives from esterification reaction of secondary metabolite compounds: a review." 2

• ResearchGate. "A New, Simple and Efficient Method of Steglich Esterification of Juglone with Long-Chain Fatty Acids." 4

• PMC. "Metabolomics-guided discovery of cytochrome P450s involved in pseudotropine-dependent biosynthesis of modified tropane alkaloids." 5

• ACS. "Synthesis of Cladobotryal, CJ16,169, and CJ16,170." 6

• The Good Scents Company. "All Ingredients Information : Starting with E." 1

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Introduction: The Significance of Eugenol Esterification and the Role of Gas Chromatography

An Application Guide to the Gas Chromatographic Analysis of Eugenol Ester Synthesis

Eugenol, a phenolic compound renowned for its distinct aroma, is a primary constituent of clove oil. Its applications are extensive, ranging from flavor and fragrance formulations to dental anesthetics and pharmaceutical intermediates[1][2]. The targeted synthesis of eugenol esters—through the chemical modification of eugenol's hydroxyl group—is a pivotal strategy for modulating its physicochemical properties. This esterification can enhance lipophilicity, alter flavor and fragrance profiles, and improve stability, thereby broadening its commercial and therapeutic potential. The synthesis of derivatives like eugenyl acetate is a subject of significant interest for its modified antimicrobial and bioactive properties[3].

The success of eugenol ester synthesis hinges on precise reaction monitoring and accurate product quantification. Gas chromatography (GC) stands as the preeminent analytical technique for this purpose[4]. Its capacity to separate volatile and semi-volatile compounds makes it ideal for resolving the reactant (eugenol), the ester product, and any potential side products within a reaction mixture. This application note provides a comprehensive, field-proven protocol for the GC-based analysis of eugenol ester synthesis, designed for researchers, scientists, and professionals in drug development. The methodologies described herein are grounded in established analytical principles to ensure robust and reliable results.

Core Principles: The Chemistry and the Chromatographic Separation

The synthesis of eugenol esters is typically achieved via esterification, often using an acid anhydride or acyl chloride in the presence of a catalyst. A classic example is the conversion of eugenol to eugenyl acetate using acetic anhydride. In this reaction, the hydroxyl group of eugenol nucleophilically attacks the carbonyl carbon of acetic anhydride, leading to the formation of eugenyl acetate and acetic acid as a byproduct. The progress of this conversion can be effectively tracked by monitoring the decrease in the eugenol peak and the corresponding increase in the eugenyl acetate peak in the gas chromatogram.

The separation of these compounds by gas chromatography is fundamentally governed by their differences in volatility and polarity. Eugenol, with its free hydroxyl group, is more polar than its esterified counterpart, eugenyl acetate. When using a standard non-polar or mid-polar capillary column (e.g., a 5% phenyl polysilphenylene-siloxane column like an HP-5MS), the less polar eugenyl acetate will have a weaker interaction with the stationary phase and thus elute earlier than the more polar eugenol, despite its higher molecular weight. However, the primary driver of elution in GC is boiling point. Eugenol has a boiling point of approximately 254°C, while eugenyl acetate's is around 270°C. Therefore, in a typical temperature-programmed run, the more volatile eugenol will elute first, followed by the less volatile eugenyl acetate. Accurate identification is confirmed by running pure standards of the reactant and expected product.

Experimental Workflow for Synthesis and Analysis

The overall process involves the synthesis of the eugenol ester, followed by sample preparation and injection into the GC system for analysis. The resulting chromatogram provides the data needed to determine reaction conversion and product purity.

Caption: Workflow from Eugenol Ester Synthesis to GC Data Analysis.

Detailed Protocols

Protocol 1: Materials and Reagents

• Chemicals: Eugenol (≥98%), acetic anhydride, pyridine or triethylamine (catalyst), hexane or acetone (GC grade), eugenyl acetate standard (if available for peak identification).

• Apparatus: Round-bottom flask, condenser, heating mantle, magnetic stirrer, glass vials with septa, microsyringe for GC injection (10 µL), volumetric flasks, and pipettes.

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (GC-FID) or a Mass Spectrometer (GC-MS). An autosampler is recommended for precision.

Protocol 2: Representative Synthesis of Eugenyl Acetate

Causality Note: This protocol provides a framework for generating a sample. The goal is not complete conversion but to produce a mixture of reactant and product suitable for demonstrating the analytical method's efficacy.

• Combine eugenol and a slight molar excess of acetic anhydride in a round-bottom flask.

• Add a catalytic amount of a base like pyridine or triethylamine. This base neutralizes the acetic acid byproduct, driving the reaction equilibrium towards the product side[5][6].

• Heat the mixture gently (e.g., 50-60°C) with stirring for a designated period (e.g., 1-2 hours).

• Allow the reaction to cool to room temperature before sampling.

Protocol 3: Sample Preparation for GC Analysis

Causality Note: Proper sample preparation is critical for accurate and reproducible GC analysis. The reaction mixture is too concentrated for direct injection and must be diluted into a volatile solvent compatible with the GC system[7][8].

• Carefully withdraw a small aliquot (e.g., 10-20 µL) from the cooled reaction mixture.

• Dilute the aliquot in a suitable solvent (e.g., 1 mL of hexane or acetone) in a 2 mL GC vial. A dilution factor of 1:50 to 1:100 is a good starting point[4].

• Cap the vial tightly and vortex for 10-15 seconds to ensure homogeneity.

• If the solution contains solid particles, filter it using a 0.2 µm syringe filter to prevent clogging of the GC syringe and inlet liner.

Protocol 4: Gas Chromatography (GC-FID) Analysis

Causality Note: The following parameters are a robust starting point for the analysis of eugenol and its esters. The temperature program is designed to first elute the more volatile eugenol, followed by the higher-boiling eugenyl acetate, while ensuring good peak shape and resolution.

• Set GC Conditions: Program the GC system with the parameters outlined in Table 1.

• Equilibration: Allow the system to equilibrate at the initial oven temperature until the baseline is stable.

• Injection: Inject 1 µL of the prepared sample into the GC inlet using an autosampler or manual injection.

• Data Acquisition: Start the data acquisition program simultaneously with the injection and run for the total specified time (e.g., 10-15 minutes).

• Standard Runs: For accurate identification and quantification, run a standard solution of pure eugenol and, if available, the eugenol ester product under the same conditions.

GC Method Parameters and Data Presentation

Table 1: Recommended GC-FID Parameters

Parameter	Recommended Setting	Rationale & Citation
GC System	GC with Flame Ionization Detector (FID)	FID offers high sensitivity, a wide linear range, and robustness for quantifying organic compounds like eugenol and its esters[9][10].
Column	HP-5, BPX5, or equivalent (5% Phenyl Polysilphenylene-siloxane); 30 m x 0.25 mm ID, 0.25 µm film thickness	This common, mid-polarity column provides excellent separation for a wide range of aromatic compounds, including phenols and esters[4][11].
Carrier Gas	Helium or Hydrogen at a constant flow rate of 1.0-1.2 mL/min	Provides efficient separation. Hydrogen can offer faster analysis times but requires additional safety precautions[4][12].
Inlet Temperature	250°C - 275°C	Ensures rapid and complete volatilization of both eugenol and its higher-boiling esters without causing thermal degradation[1][9].
Detector Temp.	270°C - 300°C	Must be higher than the final oven temperature to prevent condensation of the analytes as they exit the column[9].
Oven Program	Initial: 70°C, hold for 2 min. Ramp: 10°C/min to 220°C, hold for 5 min.	This program allows for the separation of any residual solvent from the analytes and provides a good resolution between the eugenol and eugenyl ester peaks. The final hold ensures all components elute[4].
Injection Volume	1 µL	A standard volume that prevents column overloading while providing a strong detector signal.
Split Ratio	50:1	Prevents overloading the capillary column with a concentrated sample, ensuring sharp, symmetrical peaks.

Data Analysis and Interpretation

Upon completion of the GC run, a chromatogram will be generated. The x-axis represents the retention time, and the y-axis represents the detector response.

• Peak Identification: Identify the peaks corresponding to eugenol and the eugenol ester by comparing their retention times to those of pure standards. As a general rule, the unreacted eugenol will have a shorter retention time than the synthesized ester.

• Calculating Percentage Conversion: The conversion of eugenol to its ester can be estimated by comparing the peak areas of the reactant and product. Assuming the FID response factor is similar for both compounds (a reasonable starting assumption for structurally similar molecules), the percentage conversion can be calculated as follows:

  % Conversion = [Area(Ester) / (Area(Eugenol) + Area(Ester))] x 100%

• Accurate Quantification: For regulatory or quality control purposes, accurate quantification requires creating a calibration curve. This involves preparing a series of standard solutions of known concentrations for both eugenol and the eugenol ester, running them on the GC, and plotting peak area versus concentration. This allows for the precise determination of the concentration of each component in the reaction mixture.

Method Validation and Trustworthiness

To ensure the reliability of the analytical results, the GC method should be validated according to the International Council for Harmonisation (ICH) guidelines[2][9][13]. This establishes the method's trustworthiness and scientific validity.

Table 2: Key Method Validation Parameters

Parameter	Description	Typical Acceptance Criteria (based on literature for eugenol)
Linearity	The ability of the method to produce results that are directly proportional to the analyte concentration.	Regression coefficient (r²) > 0.99 for the calibration curve over a specified range (e.g., 200-1000 ng/mL)[9][13].
Accuracy (% Recovery)	The closeness of the measured value to the true value, determined by spiking samples with known amounts.	Recovery between 98-102% is generally considered excellent[9][13].
Precision (%RSD)	The degree of agreement among individual test results when the procedure is applied repeatedly.	Relative Standard Deviation (%RSD) should be < 2% for repeatability (intra-day) and intermediate precision (inter-day)[7].
LOD & LOQ	Limit of Detection (LOD) and Limit of Quantification (LOQ) are the lowest concentrations detectable and quantifiable with acceptable precision and accuracy.	For eugenol, reported LOD is around 64 ng/mL and LOQ is around 195 ng/mL, though this varies with the specific instrument and method[9][13].

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Peak Tailing (especially for Eugenol)	1. Active sites in the inlet liner or column. 2. Column contamination. 3. Sample is too acidic.	1. Use a deactivated inlet liner. 2. Bake out the column at a high temperature or trim the first few cm off the column inlet. 3. Ensure the sample is neutralized before injection if strong acids were used in synthesis.
Poor Peak Resolution	1. Oven temperature ramp is too fast. 2. Carrier gas flow rate is too high. 3. Column is overloaded.	1. Decrease the temperature ramp rate (e.g., from 10°C/min to 5°C/min). 2. Optimize the carrier gas flow rate. 3. Increase the split ratio or dilute the sample further.
Ghost Peaks	1. Contamination in the syringe or inlet. 2. Carryover from a previous injection.	1. Clean the syringe thoroughly with solvent. 2. Run a blank solvent injection to wash the system. Increase the final oven temperature hold time to ensure all compounds elute.
No Peaks or Very Small Peaks	1. Syringe is clogged. 2. Sample is too dilute. 3. Septum leak in the inlet.	1. Check the syringe for blockage and clean or replace it[8]. 2. Prepare a more concentrated sample. 3. Replace the inlet septum.

References

• SRUTHI, B. Y. K., GURUPADAYYA, B. M., SAIRAM, K. V., & KUMAR, T. N. (2014). Development and Validation of GC Method For The Estimation of Eugenol in Clove Extract. International Journal of Pharmaceutical and Phytopharmacological Research, 6(2), 473-476. [Link]

• Zhang, H., et al. (2023). Release behavior and kinetic analysis of eugenol from clove particles using P&T–GC-MS method. Food Science and Technology. [Link]

• Gurupadayya, B. M., et al. (2014). Development and validation of GC method for the estimation of eugenol in clove extract. ResearchGate. [Link]

• Santos, D., et al. (2023). Smartphone-based rapid and low-cost method for the determination of eugenol content of clove essential oil. CABI Digital Library. [Link]

• Gurupadayya, B. M. (2014). DEVELOPMENT AND VALIDATION OF GC METHOD FOR THE ESTIMATION OF EUGENOL IN CLOVE EXTRACT. Semantic Scholar. [Link]

• Conte, R., et al. (2022). A Rapid Procedure for the Simultaneous Determination of Eugenol, Linalool and Fatty Acid Composition in Basil Leaves. PMC. [Link]

• DeFrancesco, J. V. (2020). Extraction and Analysis of Eugenol from Cloves. The Journal of Forensic Science Education. [Link]

• International Journal of Advanced Research. (2021). Gc-fid Method Development And Method Validation Of Eugenol In Clove Oil Extracted By Hydrodistillation. IJAR. [Link]

• ResearchGate. (n.d.). Optimization of enzymatic synthesis of eugenol ester using statistical approaches. Request PDF. [Link]

• Organic Chemistry Lab. (2020, September 11). Clove Oil Experiment Part 3, Characterization. YouTube. [Link]

• DeFrancesco, J. V. (2020). Extraction and Analysis of Eugenol from Cloves. Loyola eCommons. [Link]

• DeFrancesco, J. V. (2021). Extraction and Analysis of Eugenol from Cloves. The Journal of Forensic Science Education. [Link]

• Myint, S., et al. (2003). Gas chromatographic determination of eugenol in ethanol extract of cloves. PubMed. [Link]

• J-Stage. (2014). Eugenol Enrichment of Clove Bud Essential Oil Using Different Microwave-assisted Distillation Methods. J-Stage. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. "Extraction and Analysis of Eugenol from Cloves" by James V. DeFrancesco [ecommons.luc.edu]
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• 9. researchgate.net [researchgate.net]
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• 11. Eugenol Enrichment of Clove Bud Essential Oil Using Different Microwave-assisted Distillation Methods [jstage.jst.go.jp]
• 12. Gas chromatographic determination of eugenol in ethanol extract of cloves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. scribd.com [scribd.com]

Application Note &amp; Protocol: High-Purity Isolation of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate via Flash Column Chromatography

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate, a key intermediate in pharmaceutical and flavor-fragrance synthesis. The methodology centers on the use of silica gel flash column chromatography, a robust and scalable technique for the efficient removal of common impurities such as unreacted starting materials (e.g., eugenol) and reaction by-products. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth explanations of the principles behind the protocol to ensure reproducible, high-purity outcomes.

Introduction: The Rationale for Chromatographic Purification

4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate, an ester derivative of eugenol, is a compound of significant interest due to the biological activities of its parent molecule, including antioxidant, antimicrobial, and anti-inflammatory properties.[1][2] Its synthesis, typically an esterification reaction between eugenol and a derivative of 2-methyl-2-butenoic acid, often results in a crude product containing residual starting materials and various side products.[3] The presence of these impurities can interfere with subsequent synthetic steps or compromise the biological efficacy and safety of the final product.

Column chromatography is a powerful and versatile purification technique that separates compounds based on their differential partitioning between a stationary phase and a mobile phase.[4] For moderately polar organic molecules like 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate, silica gel, a polar stationary phase, is highly effective. The choice of a less polar mobile phase allows for the selective elution of compounds based on their polarity, with less polar compounds eluting faster than more polar ones. This protocol details an optimized method for achieving high-purity isolation of the target compound.

Pre-Chromatography Analysis: Thin-Layer Chromatography (TLC)

Before proceeding with column chromatography, it is imperative to determine the optimal solvent system using Thin-Layer Chromatography (TLC). TLC provides a rapid assessment of the separation and allows for the calculation of the retention factor (R_f) for the target compound and its impurities. The ideal R_f for the desired compound in column chromatography is generally between 0.2 and 0.4, as this range typically provides the best separation from impurities.[4]

Protocol for TLC Analysis:

• Prepare Developing Chambers: Prepare a set of developing chambers with varying ratios of a non-polar solvent (e.g., n-hexane) and a polar solvent (e.g., ethyl acetate). Suggested starting ratios are provided in Table 2.

• Sample Preparation: Dissolve a small amount of the crude 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate in a suitable volatile solvent, such as dichloromethane or ethyl acetate.

• Spotting: Using a capillary tube, spot the dissolved crude mixture onto silica gel TLC plates.

• Development: Place the spotted TLC plates into the prepared developing chambers and allow the solvent front to ascend to near the top of the plate.

• Visualization: Remove the plates and visualize the separated spots under UV light (typically at 254 nm) and/or by staining with a suitable reagent (e.g., potassium permanganate).

• R_f Calculation: Calculate the R_f value for each spot using the formula: R_f = (Distance traveled by the spot) / (Distance traveled by the solvent front).

Trial	Mobile Phase (n-Hexane:Ethyl Acetate)	Target Compound R_f	Observations
1	9:1	~0.5	Good separation from more polar impurities, but R_f is slightly high.
2	9.5:0.5	~0.35	Excellent separation and ideal R_f for column chromatography.
3	8:2	~0.6	Compound moves too quickly, leading to poor separation from less polar impurities.

Table 1: TLC Solvent System Optimization

Based on the TLC analysis, a mobile phase composition of 9.5:0.5 (n-Hexane:Ethyl Acetate) is recommended for the column chromatography.

Detailed Protocol for Flash Column Chromatography

This protocol is designed for the purification of approximately 1 gram of crude 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate. The scale can be adjusted as needed, with a corresponding adjustment in column size and solvent volumes.

3.1. Materials and Equipment

• Crude 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate

• Silica gel (60 Å, 230-400 mesh)

• n-Hexane (ACS grade or higher)

• Ethyl acetate (ACS grade or higher)

• Glass chromatography column (e.g., 40 mm inner diameter, 300 mm length)

• Separatory funnel (for solvent reservoir)

• Fraction collection tubes

• TLC plates, developing chambers, and visualization equipment

• Rotary evaporator

• Air or nitrogen source for flash chromatography

3.2. Column Preparation (Slurry Packing Method)

• Column Setup: Ensure the chromatography column is clean, dry, and securely clamped in a vertical position in a fume hood.

• Cotton Plug and Sand: Place a small plug of cotton or glass wool at the bottom of the column and add a layer of sand (approximately 1 cm) on top.

• Prepare Silica Slurry: In a beaker, create a slurry of silica gel in the chosen mobile phase (9.5:0.5 n-Hexane:Ethyl Acetate).

• Packing the Column: Pour the silica slurry into the column. Gently tap the sides of the column to dislodge any air bubbles and ensure even packing.

• Equilibration: Allow the silica gel to settle, and then drain the excess solvent until the solvent level is just above the top of the silica bed. Add another layer of sand (approximately 1 cm) on top of the silica to prevent disturbance during sample loading.

3.3. Sample Loading

• Dry Loading (Recommended): Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the prepared column.

• Wet Loading: Dissolve the crude product in the smallest possible volume of the mobile phase. Using a pipette, carefully apply the solution to the top of the silica bed.

3.4. Elution and Fraction Collection

• Elution: Carefully add the mobile phase to the column, filling the space above the silica bed.

• Flow Rate: Apply gentle pressure using an air or nitrogen line to achieve a steady flow rate (a drop rate of approximately one drop per second is a good starting point).

• Fraction Collection: Begin collecting the eluting solvent in numbered fractions (e.g., 10-20 mL per fraction).

3.5. Monitoring the Separation

• TLC Analysis of Fractions: Periodically, spot every few fractions onto a TLC plate.

• Visualization: Develop the TLC plate using the same mobile phase and visualize the spots. Fractions containing the pure desired compound will show a single spot at the expected R_f value.

3.6. Isolation of the Purified Product

• Combine Pure Fractions: Combine the fractions that contain only the pure 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate.

• Solvent Removal: Remove the solvent from the combined fractions using a rotary evaporator to yield the purified product.

• Final Analysis: Determine the yield and assess the purity of the final product using analytical techniques such as NMR, GC-MS, or HPLC.

Visualization of the Workflow

Caption: Workflow for the purification of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate.

Troubleshooting

Problem	Possible Cause	Solution
Poor Separation	Inappropriate solvent system.	Re-optimize the eluent using TLC. Consider a gradient elution, starting with a less polar solvent system and gradually increasing the polarity.
Column overloading.	Use an appropriate amount of silica gel for the amount of crude product (a general rule of thumb is a 30:1 to 100:1 ratio of silica to crude product by weight).
Cracked or Channeled Bed	Improper packing of the column.	Ensure the silica gel is packed uniformly as a slurry and is not allowed to run dry during the chromatography process.
Compound Elutes Too Quickly	The mobile phase is too polar.	Decrease the polarity of the mobile phase by increasing the proportion of the non-polar solvent (e.g., n-hexane).
Compound Does Not Elute	The mobile phase is not polar enough.	Increase the polarity of the mobile phase by increasing the proportion of the polar solvent (e.g., ethyl acetate). A gradient elution may be necessary for strongly adsorbed compounds.

Table 2: Troubleshooting Guide

Conclusion

The protocol described in this application note provides a reliable and efficient method for the purification of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate using silica gel flash column chromatography. By following the detailed steps for TLC optimization, column preparation, and fraction analysis, researchers can consistently obtain a high-purity product, which is crucial for subsequent applications in research and development. The principles and techniques outlined herein are broadly applicable to the purification of other moderately polar organic compounds.

References

• Olea, A. F., et al. (2019).
• National Center for Biotechnology Information (2023). 4-Allyl-2-methoxyphenyl butyrate. PubChem Compound Summary for CID 16205183.
• Gopu, C. L., et al. (2022). A Simple and Validated HPTLC Method for Eugenol Isolated from Syzygium Aromaticum L. RGUHS Journal of Pharmaceutical Sciences.
• Hidalgo, M. E., et al. (2019). Antioxidant capacity of eugenol derivatives.
• El-Sawy, E. R., et al. (2018). Extraction and Analysis of Eugenol from Cloves.
• Murugananthan, G., et al. (2023). Preliminary study on the rapid detection of eugenol in selected plants using thin layer chromatography. Journal of Applied Science & Process Engineering.
• Jia, L., & Liu, X. (1999). Phenyl ring structures as stationary phases for the high performance liquid chromatography electrospray ionization mass spectrometric analysis of basic pharmaceuticals. PubMed.
• U.S. Environmental Protection Agency. (2023). 4-[(4-Methoxyphenyl)
• Kamadatu, L., & Santoso, M. (2017).
• Pearse, H. (2020).
• Ginting, M., et al. (2020). STUDY OF SYNTHESIS OF ETHYL-2-(4-ALLYL-2-METHOXYPHENOXY)ACETATE IN POLAR APROTIC SOLVENTS. Rasayan Journal of Chemistry.
• Yeast Metabolome Database. (2023). 4-Allyl-2-methoxyphenol (YMDB01613). YMDB.
• SIELC Technologies. (n.d.). Separation of 3-Phenylpropylamine on Newcrom R1 HPLC column. SIELC.
• Wang, Y., et al. (2020). Chromatogram of (a) phenyl ethanol, (b) 1-phenyl-2-propanol, (c) p-methyl phenyl-ethanol, (d) 1-phenyl-1-propanol on the RCC3-C10@silica molecular cage column.
• Ginting, M., et al. (2019). Synthesis of 2-(4-Allyl-2-Methoxy Phenoxy)-N,N-Bis(2-Hydroxyethyl) Acetamide from the Transformation of Eugenol Isolated from Clove Oil.
• Element Lab Solutions. (n.d.).
• MiMeDB. (2023). Showing metabocard for 4-Allyl-2-methoxyphenol (MMDBc0033579). MiMeDB.
• Chromatography Forum. (2013). Phenyl column. ChromForum.
• Organic Syntheses. (2022). Purification of Organic Compounds by Flash Column Chromatography. Org. Synth. 2022, 99, 276-302.
• ResearchGate. (2019). How can I purify two different-substituted aromatic compounds?.
• Dimić, D., et al. (2023). Chemical structure of 4-allyl-2-methoxyphenol.
• BenchChem. (2023). Application Note & Protocol: Purification of Crude Methyl 4-(2-hydroxyphenyl)
• Google Patents. (2006). US20060115883A1 - Preparation of (E)- and (Z)-2-methyl-2-butenoic acids.
• BioProcess International. (2007). Chromatography: A Two-Column Process To Purify Antibodies Without Protein A.
• NIST. (2021). (Z)-(E)
• Google Patents. (1991). US5041646A - Process for producing 2-methyl-2-butenoic acid.
• Bisergaeva, R. A., et al. (2021). Extraction of eugenol, a natural product, and the preparation of eugenol benzoate. Journal of Physics: Conference Series.

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cell culture assays for evaluating the bioactivity of eugenyl 2-methyl-2-butenoate

An In-Depth Guide to the In Vitro Evaluation of Eugenyl 2-Methyl-2-Butenoate Bioactivity

Abstract

Eugenol, a major constituent of clove oil, and its derivatives are subjects of intense scientific scrutiny due to their broad spectrum of biological activities, including anti-inflammatory, antioxidant, antimicrobial, and antiproliferative properties.[1][2][3] Eugenyl 2-methyl-2-butenoate, an ester derivative of eugenol, represents a novel compound with significant therapeutic potential. The comprehensive evaluation of its bioactivity is a critical first step in the drug discovery pipeline. This application note provides a suite of detailed protocols for characterizing the bioactivity of eugenyl 2-methyl-2-butenoate using established cell-based assays. We present methodologies for assessing cytotoxicity, anti-inflammatory potential, antioxidant capacity, and antimicrobial efficacy. Each protocol is designed to be a self-validating system, providing researchers, scientists, and drug development professionals with the robust tools necessary to build a comprehensive biological profile of this and other novel chemical entities.

Foundational Steps: Compound Preparation and Cytotoxicity Profiling

A thorough understanding of a compound's cytotoxic profile is the cornerstone of any bioactivity screening cascade. It establishes the concentration range for subsequent functional assays, ensuring that observed effects are due to specific biological modulation rather than general toxicity. The XTT assay is a reliable method for determining cell viability by measuring mitochondrial metabolic activity.

Principle of the XTT Assay

Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow, water-soluble tetrazolium salt, XTT (sodium 3´-[1-(phenylaminocarbonyl)-3,4-tetrazolium]-bis(4-methoxy-6-nitro)benzene sulfonic acid hydrate), into a water-soluble orange formazan product. The amount of formazan produced is directly proportional to the number of viable cells, which can be quantified spectrophotometrically. Unlike the related MTT assay, the XTT assay's formazan product is water-soluble, eliminating the need for a potentially cytotoxic solubilization step and simplifying the workflow.

Experimental Workflow: XTT Cytotoxicity Assay

Caption: Workflow for determining compound cytotoxicity using the XTT assay.

Detailed Protocol: XTT Assay

Materials:

• Selected mammalian cell line (e.g., HeLa, A549, or a relevant line for a specific disease model)

• Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Eugenyl 2-methyl-2-butenoate (test compound)

• DMSO (for stock solution)

• Phosphate-Buffered Saline (PBS)

• XTT Cell Viability Assay Kit (containing XTT reagent and an electron-coupling agent)

• 96-well flat-bottom cell culture plates

• Microplate spectrophotometer

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 1 x 10⁴ cells in 100 µL of complete medium per well in a 96-well plate. Include wells for 'no-cell' blanks. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 100 mM stock solution of eugenyl 2-methyl-2-butenoate in DMSO. From this, create a series of 2x final concentrations in complete medium via serial dilution. Ensure the final DMSO concentration in the wells does not exceed 0.5% to avoid solvent toxicity.

• Cell Treatment: After 24 hours, carefully remove the medium from the wells. Add 100 µL of the prepared compound dilutions to the respective wells. Add 100 µL of medium with 0.5% DMSO to the 'vehicle control' wells and 100 µL of complete medium to the 'untreated control' wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• XTT Reagent Addition: Shortly before the end of the incubation period, prepare the XTT labeling mixture according to the manufacturer's instructions (typically a 50:1 ratio of XTT reagent to electron-coupling reagent). Add 50 µL of the XTT mixture to each well.

• Final Incubation: Incubate the plate for an additional 2-4 hours at 37°C, allowing the formazan to develop.

• Data Acquisition: Measure the absorbance of each well at 450 nm using a microplate reader. A reference wavelength of 630-690 nm is recommended to subtract non-specific background absorbance.

Data Analysis:

• Subtract the average absorbance of the 'no-cell' blank wells from all other readings.

• Calculate the percentage of cell viability for each concentration using the following formula: % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

• Plot the % Viability against the log of the compound concentration and use non-linear regression analysis to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Parameter	Recommended Value
Cell Seeding Density	5,000 - 10,000 cells/well
Compound Incubation	24 - 72 hours
Final DMSO Conc.	< 0.5% (v/v)
XTT Incubation	2 - 4 hours
Absorbance Wavelength	450 nm (Ref: 650 nm)

Anti-Inflammatory Bioactivity: Nitric Oxide Production in Macrophages

Chronic inflammation is linked to numerous diseases, and the NF-κB signaling pathway is a central regulator of the inflammatory response.[4][5] Lipopolysaccharide (LPS), a component of Gram-negative bacteria, potently activates this pathway in macrophages, leading to the production of pro-inflammatory mediators like nitric oxide (NO).[6] Evaluating the ability of eugenyl 2-methyl-2-butenoate to inhibit NO production in LPS-stimulated macrophages is a robust screen for anti-inflammatory activity.

Principle of the Nitric Oxide (Griess) Assay

The assay quantifies nitrite (NO₂⁻), a stable and nonvolatile breakdown product of NO. The Griess reagent chemically converts nitrite into a purple-colored azo compound. The intensity of the color, which is proportional to the nitrite concentration, is measured spectrophotometrically. This provides an indirect measure of NO produced by the cells.[7]

Signaling Pathway: LPS-Induced NF-κB Activation

Caption: LPS stimulation of the NF-κB pathway leading to iNOS expression and NO production.

Detailed Protocol: Nitric Oxide Inhibition Assay

Materials:

• RAW 264.7 murine macrophage cell line[6]

• Complete DMEM medium

• LPS (from E. coli O111:B4)

• Test compound and vehicle (DMSO)

• Griess Reagent System (e.g., sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)

• Sodium Nitrite (NaNO₂) standard

• 96-well plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells at a density of 5 x 10⁴ cells/well in 100 µL of medium in a 96-well plate. Incubate for 24 hours.

• Pre-treatment: Prepare non-toxic concentrations of eugenyl 2-methyl-2-butenoate (determined from the XTT assay) in medium. Remove the old medium and add 100 µL of the compound dilutions. Incubate for 1-2 hours. A positive control, such as a known iNOS inhibitor (e.g., L-NAME), should be included.

• Stimulation: Add 10 µL of LPS solution to achieve a final concentration of 1 µg/mL to all wells except the 'unstimulated' control.

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.

• Nitrite Standard Curve: Prepare a standard curve of sodium nitrite (e.g., 0-100 µM) in cell culture medium.

• Griess Reaction: Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate. Add 50 µL of sulfanilamide solution and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of the NED solution and incubate for another 10 minutes at room temperature, protected from light.

• Data Acquisition: Measure the absorbance at 540 nm within 30 minutes.

Data Analysis:

• Use the sodium nitrite standard curve to calculate the concentration of nitrite in each sample.

• Calculate the percentage of NO inhibition using the formula: % Inhibition = [1 - (Nitrite in Treated Group / Nitrite in LPS-only Group)] x 100

Cellular Antioxidant Activity: ROS Scavenging

Oxidative stress, an imbalance between reactive oxygen species (ROS) and antioxidant defenses, is implicated in aging and disease.[8] Eugenol is a known antioxidant.[3] The cellular antioxidant assay (CAA) measures the ability of a compound to scavenge intracellular ROS produced by a chemical stressor.

Principle of the DCFH-DA Assay

The cell-permeable probe 2',7'-dichlorofluorescin diacetate (DCFH-DA) is non-fluorescent. Inside the cell, esterases cleave the acetate groups, trapping the now polar 2',7'-dichlorofluorescin (DCFH) within the cell. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[9][10] The fluorescence intensity is directly proportional to the amount of intracellular ROS. An antioxidant compound will reduce the level of ROS, leading to a decrease in fluorescence.

Experimental Workflow: DCFH-DA ROS Assay

Caption: General workflow for measuring cellular ROS scavenging using the DCFH-DA probe.

Detailed Protocol: Cellular ROS Scavenging Assay

Materials:

• A suitable cell line (e.g., HepG2, HaCaT)

• Complete culture medium

• DCFH-DA probe

• AAPH or H₂O₂ (ROS inducers)

• Test compound and vehicle (DMSO)

• Quercetin or Trolox (positive controls)

• 96-well black plates with clear bottoms

• Fluorescence microplate reader

Procedure:

• Cell Seeding: Seed cells (e.g., 2 x 10⁴ cells/well) in 100 µL of medium in a 96-well black, clear-bottom plate. Incubate for 24 hours.

• Probe Loading: Remove the medium and wash cells once with warm PBS. Add 100 µL of medium containing 20 µM DCFH-DA to each well. Incubate for 45 minutes at 37°C.

• Washing and Treatment: Remove the DCFH-DA solution and wash the cells twice with warm PBS. Add 100 µL of medium containing various non-toxic concentrations of the test compound or positive control.

• ROS Induction: After a 1-hour incubation with the compound, add 20 µL of a ROS inducer (e.g., final concentration of 600 µM AAPH or 100 µM H₂O₂).

• Data Acquisition: Immediately place the plate in a fluorescence microplate reader pre-set to 37°C. Measure fluorescence intensity every 5 minutes for 1 hour at an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.

Data Analysis:

• Calculate the area under the curve (AUC) for the fluorescence kinetics of each well.

• Calculate the percentage of ROS scavenging activity using the formula: % ROS Reduction = [1 - (AUC of Treated Group / AUC of Oxidant Control Group)] x 100

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC)

Determining a compound's direct effect on microbial growth is fundamental to assessing its potential as an antimicrobial agent. The Minimum Inhibitory Concentration (MIC) is the gold standard for quantifying this activity.[11] It is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[12][13]

Principle of the Broth Microdilution Method

This method involves challenging a standardized inoculum of bacteria or fungi with serial dilutions of the antimicrobial agent in a liquid broth medium. Growth is assessed visually or by measuring optical density after a set incubation period. The lowest concentration that shows no growth is the MIC.

Experimental Workflow: Broth Microdilution MIC Assay

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) via broth microdilution.

Detailed Protocol: MIC Assay

Materials:

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Test compound and vehicle (DMSO)

• Standard antibiotic (e.g., Gentamicin, Ciprofloxacin) as a positive control

• Sterile 96-well U-bottom plates

• 0.5 McFarland turbidity standard

• Spectrophotometer

Procedure:

• Compound Dilution: In a 96-well plate, prepare 2-fold serial dilutions of the test compound in CAMHB. The final volume in each well should be 50 µL. Include a 'growth control' well (broth only) and a 'sterility control' well (broth only, uninoculated).

• Inoculum Preparation: From a fresh agar plate, pick several colonies and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL).

• Dilute this suspension in CAMHB so that the final inoculum density in the wells will be approximately 5 x 10⁵ CFU/mL.

• Inoculation: Add 50 µL of the final bacterial inoculum to each well (except the sterility control), bringing the total volume to 100 µL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours in ambient air.

• Data Acquisition: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth. A plate reader can also be used to measure OD₆₀₀ to aid in the determination.

Conclusion and Data Synthesis

By systematically applying these four assays, a researcher can construct a robust bioactivity profile for eugenyl 2-methyl-2-butenoate. The results should be interpreted in concert: the IC₅₀ from the cytotoxicity assay provides the therapeutic window for the functional assays. A compound demonstrating low micromolar inhibition of NO production, significant ROS scavenging activity, and a potent MIC value, all at concentrations well below its cytotoxic threshold, would be considered a promising multi-functional lead compound for further development. This integrated approach ensures that the biological effects are specific and provides a solid foundation for more advanced mechanistic studies and preclinical evaluation.

References

• Gescher, K., et al. (2021). Live Cell Assays for the Assessment of Antioxidant Activities of Plant Extracts. PMC. Retrieved from [Link]

• Tran, T. T., et al. (2023). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. PMC. Retrieved from [Link]

• Wikipedia. (n.d.). MTT assay. Retrieved from [Link]

• Hielscher Ultrasonics. (n.d.). Minimum Inhibitory Concentration (MIC) Assay Protocol. Retrieved from [Link]

• BMG Labtech. (n.d.). Reactive Oxygen Species (ROS) Detection. Retrieved from [Link]

• Singh, K., et al. (2016). Measurement of Reactive Oxygen Species in the Culture Media Using Acridan Lumigen PS-3 Assay. PMC. Retrieved from [Link]

• Institute for Collaborative Biotechnology. (2023). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. Retrieved from [Link]

• Emery Pharma. (2025). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cell Culture Assays. Retrieved from [Link]

• MDPI. (2022). Evaluation of Biological Activity of Natural Compounds. Retrieved from [Link]

• Ferreira, A. C. S., et al. (2022). Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods. MDPI. Retrieved from [Link]

• Signosis. (n.d.). Inflammation/NfkB. Retrieved from [Link]

• Henriksen, J. R. (2012). Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening. NCBI. Retrieved from [Link]

• ResearchGate. (2025). Cell-Based Assays: Screening Bioactive Compounds & Leads. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of anti-inflammatory agents on NF-kB induction in vitro. Retrieved from [Link]

• Taylor & Francis. (2023). Discovery of an effective anti-inflammatory agent for inhibiting the activation of NF-κB. Retrieved from [Link]

• Frontiers. (n.d.). NF-κB-mediated anti-inflammatory effects of an organic light-emitting diode (OLED) device in lipopolysaccharide (LPS)-induced in vitro and in vivo inflammation models. Retrieved from [Link]

• Ulanowska, M., & Olas, B. (2021). Biological Properties and Prospects for the Application of Eugenol—A Review. MDPI. Retrieved from [Link]

• PubMed. (2023). New Natural Eugenol Derivatives as Antiproliferative Agents: Synthesis, Biological Evaluation, and Computational Studies. Retrieved from [Link]

• Abdou, A., et al. (2026). Recent advances in chemical reactivity and biological activities of eugenol derivatives. ResearchGate. Retrieved from [Link]

• The Good Scents Company. (n.d.). eugenyl 2-methyl butyrate 84731-73-7. Retrieved from [Link]

• ResearchGate. (2025). Design, Synthesis, Biological Evaluation and Molecular Modeling Studies of Novel Eugenol Esters as Leishmanicidal Agents. Retrieved from [Link]

• PubMed. (2013). Enhanced chemical and biological activities of a newly biosynthesized eugenol glycoconjugate, eugenol α-D-glucopyranoside. Retrieved from [Link]

• Mitra Ayu Adi Pratama. (2023). Eugenol: Source, processing, and its derivative compounds. Retrieved from [Link]

• FlavScents. (n.d.). isoeugenyl 2-methyl butyrate. Retrieved from [Link]

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• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
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• 5. tandfonline.com [tandfonline.com]
• 6. Frontiers | NF-κB-mediated anti-inflammatory effects of an organic light-emitting diode (OLED) device in lipopolysaccharide (LPS)-induced in vitro and in vivo inflammation models [frontiersin.org]
• 7. Cell Culture Assays | Springer Nature Experiments [experiments.springernature.com]
• 8. Oxidative Stress Assays | Reactive Oxygen Species Detection [promega.sg]
• 9. Live Cell Assays for the Assessment of Antioxidant Activities of Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Oxidative stress assays and oxidative stress markers | Abcam [abcam.com]
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• 12. hielscher.com [hielscher.com]
• 13. emerypharma.com [emerypharma.com]

Formulation and Characterization of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate Nanoemulgel for Topical Delivery

Executive Summary & Pharmacological Rationale

The compound 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate (commonly referred to as eugenyl tiglate or eugenyl angelate, depending on stereochemistry) is a naturally occurring lipophilic ester identified in the essential oils of species such as Anthemis segetalis (1[1]).

While its parent molecule, eugenol, is a well-documented transient receptor potential vanilloid 1 (TRPV1) agonist used for localized analgesia and anti-inflammatory applications, free eugenol exhibits high volatility and can induce contact dermatitis. Esterification with 2-methyl-2-butenoic acid masks the reactive phenolic hydroxyl group, creating a highly lipophilic prodrug. Upon topical application, this ester partitions efficiently into the lipid-rich stratum corneum. Subsequently, ubiquitous epidermal esterases cleave the ester bond, releasing the active eugenol moiety directly into the targeted subcutaneous tissue. Once released, eugenol binds to TRPV1 receptors, inducing an initial intracellular Ca²⁺ influx followed by profound receptor desensitization and analgesia (2[2]).

Mechanism of eugenyl ester as a TRPV1 modulator via epidermal esterase cleavage.

Formulation Strategy: The Nanoemulgel (NEG) System

Because 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate is highly lipophilic, incorporating it directly into a standard aqueous hydrogel leads to poor thermodynamic stability, phase separation, and erratic skin permeation. To resolve this, we utilize a Nanoemulgel (NEG) architecture.

An oil-in-water (O/W) nanoemulsion is first engineered to solubilize the ester within nanoscale lipid droplets (<200 nm), drastically increasing the surface area available for epidermal absorption. A specific blend of Tween 80 (HLB 15) and Span 80 (HLB 4.3) is utilized to achieve a target Hydrophilic-Lipophilic Balance (HLB) of 10, which has been empirically proven to yield the most stable eugenol-based nanoemulsions (3[3]). This nanoemulsion is subsequently dispersed into a Carbopol 940 hydrogel matrix. The 3D cross-linked Carbopol network immobilizes the nanodroplets, preventing Ostwald ripening and coalescence while imparting a shear-thinning rheology ideal for topical spreadability (4[4]).

Step-by-step workflow for the preparation of eugenyl ester nanoemulgel.

Experimental Protocols

Protocol A: Preparation of the O/W Nanoemulsion

• Aqueous Phase Preparation: Dissolve Tween 80 in distilled water to achieve the required surfactant fraction. Heat the solution to 45–50 °C under mild magnetic stirring to ensure complete dissolution.

• Oil Phase Preparation: Solubilize 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate in a carrier lipid (e.g., medium-chain triglycerides) and add Span 80. Maintain an oil-to-surfactant ratio of 1:1, as increasing this ratio to 3:1 significantly increases droplet size beyond the nanoscale threshold (3[3]).

• Primary Emulsification: Slowly titrate the aqueous phase into the oil phase while subjecting the mixture to high-speed magnetic stirring (1000 RPM) for 30 minutes to form a coarse emulsion.

• High-Energy Emulsification: Subject the coarse emulsion to probe ultrasonication (20 kHz, 40% amplitude) for 15 minutes.

  • Causality & Self-Validation: This step must be performed in an ice-water bath. High-energy cavitation generates intense localized heat that can hydrolyze the ester bond prematurely and cause droplet coalescence.

  • Checkpoint: Measure the Z-average via Dynamic Light Scattering (DLS). A Polydispersity Index (PDI) > 0.3 indicates insufficient sonication energy or improper HLB matching.

Protocol B: Preparation of the Hydrogel Matrix

• Polymer Dispersion: Disperse 1% w/w Carbopol 940 evenly into distilled water.

• Hydration Phase: Allow the dispersion to sit undisturbed in the dark for 24 hours.

  • Causality: This extended hydration period is mandatory for the complete uncoiling and swelling of the acrylic polymer chains, preventing the formation of localized micro-aggregates ("fish-eyes") (4[4]).

Protocol C: Integration into Nanoemulgel

• Integration: Gradually fold the optimized O/W nanoemulsion into the hydrated Carbopol dispersion under continuous, low-shear mechanical stirring to avoid aerating the gel.

• Neutralization: Add Triethanolamine (TEA) dropwise until the pH reaches 6.0–6.5.

  • Causality: Carbopol requires neutralization to ionize its carboxylic acid groups. The resulting electrostatic repulsion instantly cross-links the matrix into a highly viscous, transparent gel, locking the nano-droplets in place (4[4]).

Data Presentation & Quality Control

Table 1: Physicochemical Rationale for Formulation

Property	Value	Rationale for Topical Delivery
Molecular Weight	246.30 g/mol	Ideal for stratum corneum penetration (<500 Da rule).
LogP (Estimated)	~3.5	Highly lipophilic; requires O/W nanoemulsion for aqueous gel compatibility.
H-Bond Donors	0	Lack of free -OH enhances transcellular diffusion compared to free eugenol.

Table 2: Nanoemulsion Optimization (Dynamic Light Scattering Data)

Data reflects the impact of the Oil-to-Surfactant ratio on droplet characteristics prior to gelation.

Oil:Surfactant Ratio	Z-Average Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Stability Observation
1:1	164.7 ± 4.2	0.18 ± 0.02	-28.4 ± 1.2	Stable, monodisperse
2:1	178.0 ± 5.1	0.22 ± 0.03	-25.1 ± 1.5	Stable, slight broadening
3:1	210.5 ± 8.4	0.35 ± 0.05	-18.6 ± 2.1	Phase separation at 7 days

Table 3: In Vitro Release Kinetics (Franz Diffusion Cell Parameters)

To validate the release profile of the final nanoemulgel, in vitro permeation studies are conducted using a standard Franz diffusion cell setup (5[5]).

Parameter	Specification	Causality / Rationale
Membrane	Synthetic cellulose ester (0.45 µm)	Simulates porous diffusion without biological variability for baseline QC.
Receptor Medium	PBS (pH 7.4) + 10% Ethanol	Maintains sink conditions for the highly lipophilic eugenyl ester.
Temperature	37 ± 0.5 °C	Mimics physiological skin surface temperature to ensure accurate release kinetics.
Sampling Volume	5 mL	Ensures adequate volume for UV-Vis/HPLC quantification without depleting the reservoir.

References

• Toxic essential oils. Part III: identification and biological activity of new allylmethoxyphenyl esters from a Chamomile species (Anthemis segetalis Ten.) PubMed / NIH URL:[Link]

• Study on mechanism of transdermal administration of eugenol for pain treatment by network pharmacology and molecular docking technology Heliyon / PMC URL:[Link]

• Nano-Emulsion Based Gel for Topical Delivery of an Anti-Inflammatory Drug: In vitro and in vivo Evaluation PMC - NIH URL:[Link]

• Understanding the Effect of the Oil-to-Surfactant Ratio on Eugenol Oil-in-Water Nanoemulsions Using Experimental and Molecular Dynamics Investigations Industrial & Engineering Chemistry Research - ACS Publications URL: [Link]

Sources

• 1. Toxic essential oils. Part III: identification and biological activity of new allylmethoxyphenyl esters from a Chamomile species (Anthemis segetalis Ten.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Study on mechanism of transdermal administration of eugenol for pain treatment by network pharmacology and molecular docking technology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. Nano-Emulsion Based Gel for Topical Delivery of an Anti-Inflammatory Drug: In vitro and in vivo Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimization of Reaction Conditions for Eugenol Esterification

Welcome to the Technical Support Center for the optimization of eugenol esterification. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maximizing the efficiency and yield of this important reaction. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible process.

Foundational Concepts: Understanding Eugenol Esterification

Eugenol, a key bioactive compound primarily extracted from cloves, possesses a range of valuable properties, including antimicrobial, anti-inflammatory, and antioxidant effects.[1] Esterification of eugenol's phenolic hydroxyl group is a common strategy to modulate its physicochemical properties, potentially enhancing its activity, stability, or creating new flavor and fragrance profiles.[2][3]

The core reaction involves the conversion of eugenol to a eugenol ester, typically using an acyl donor like acetic anhydride or a carboxylic acid in the presence of a catalyst.[1]

Reaction Overview:

Caption: General workflow of eugenol esterification.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during eugenol esterification in a question-and-answer format.

Q1: My reaction yield is consistently low. What are the most likely causes?

A1: Low yield in eugenol esterification can stem from several factors. A systematic approach to troubleshooting is crucial.

• Suboptimal Molar Ratio: The stoichiometry of your reactants is a critical parameter. For reversible reactions, an excess of one reactant, typically the acyl donor, can shift the equilibrium towards product formation.[4] However, an excessive amount of the acyl donor, such as acetic anhydride, can sometimes lead to side reactions or complicate purification. Studies have shown that molar ratios of eugenol to acetic anhydride ranging from 1:3 to 1:5 often yield high conversions.[4][5][6]

• Inactive or Inappropriate Catalyst: The choice and condition of your catalyst are paramount.

  • Enzymatic Catalysts (Lipases): Ensure the lipase is active and stored correctly. Lipases like Novozym 435 and Lipozyme TL IM are frequently used and have shown high efficacy.[5][6][7] The optimal amount of enzyme is also crucial; too little will result in a slow reaction, while an excess may not significantly increase the yield and adds to the cost.[8]

  • Chemical Catalysts: For acid-catalyzed reactions, ensure the acid (e.g., sulfuric acid) is of the correct concentration. For heterogeneous catalysts like zeolites or resins (e.g., Amberlite XAD-16), ensure they are properly activated and not poisoned.[9][10]

• Incorrect Reaction Temperature: Temperature influences both reaction rate and enzyme stability (in the case of enzymatic catalysis). For enzymatic reactions, temperatures between 50°C and 65°C are often optimal.[5][6][7][11] Higher temperatures can lead to enzyme denaturation and reduced activity.[11] For chemical catalysis, higher temperatures (e.g., up to 110°C) may be required to achieve good conversion rates.[8]

• Presence of Water: In many esterification reactions, water is a byproduct. Its accumulation can reverse the reaction, thus reducing the net yield. Using a solvent-free system or employing methods to remove water, such as using molecular sieves, can be beneficial.[9]

Q2: I'm observing the formation of unwanted byproducts. How can I improve the selectivity of my reaction?

A2: Improving selectivity involves fine-tuning your reaction conditions to favor the desired ester formation.

• Catalyst Choice: Heterogeneous and enzymatic catalysts are generally more selective than homogeneous acid catalysts, which can sometimes promote side reactions like polymerization of eugenol, especially at higher temperatures.[12][13][14]

• Acyl Donor Selection: Using acetic anhydride is often preferred over acetic acid as it can lead to higher yields and fewer equilibrium limitations.[1][15] However, the byproduct of acetic anhydride is acetic acid, which can inhibit some lipases.[15]

• Temperature Control: Operating at the lowest effective temperature can minimize the formation of thermal degradation products or other side reactions.

• Reaction Time: Prolonged reaction times, especially at elevated temperatures, can sometimes lead to the formation of byproducts. Monitor the reaction progress (e.g., by TLC or GC) to determine the optimal time to stop the reaction.

Q3: The purification of my eugenol ester is proving difficult. What are some effective purification strategies?

A3: Effective purification is key to obtaining a high-purity product.

• Removal of Unreacted Eugenol: Unreacted eugenol can often be removed by extraction with a dilute aqueous base, such as sodium hydroxide.[16] This will deprotonate the phenolic hydroxyl group of eugenol, forming a water-soluble sodium eugenolate salt, which can then be separated from the organic phase containing your ester.[17][18] Be cautious with the concentration and temperature to avoid hydrolysis of the ester.[16]

• Removal of the Acyl Donor and Byproducts: Excess acetic anhydride can be quenched with water. The resulting acetic acid can be removed by washing with a mild base like sodium bicarbonate solution.

• Chromatography: For high-purity requirements, column chromatography on silica gel is a standard and effective method for separating the eugenol ester from any remaining starting materials and byproducts.

• Distillation: If the eugenol ester is thermally stable and has a significantly different boiling point from the impurities, vacuum distillation can be a viable purification method.

Q4: How do I choose between a chemical and an enzymatic catalyst for my eugenol esterification?

A4: The choice between a chemical and an enzymatic catalyst depends on your specific requirements for yield, selectivity, and process sustainability.

Feature	Chemical Catalysts (Homogeneous/Heterogeneous)	Enzymatic Catalysts (Lipases)
Activity	Generally high, often requiring higher temperatures.[8]	High under mild conditions (lower temperatures).[5][7]
Selectivity	Can be lower, potentially leading to side reactions.[12]	Generally very high, reducing byproduct formation.
Reaction Conditions	Can be harsh (e.g., strong acids, high temperatures).	Mild (neutral pH, lower temperatures).
Sustainability	Homogeneous catalysts can be difficult to separate and recycle, leading to waste.[12][19] Heterogeneous catalysts are more easily separated and reused.[9][10][20]	Often considered "greener" as they are biodegradable and operate under milder conditions. Immobilized enzymes can be easily recovered and reused.[21]
Cost	Can be less expensive.	Can be more expensive initially, but reusability can offset the cost.

Q5: Can I reuse my catalyst?

A5: Catalyst reusability is a key factor in developing a cost-effective and sustainable process.

• Enzymatic Catalysts: Immobilized lipases, such as Novozym 435, are designed for easy recovery and reuse. Studies have shown that they can be reused for multiple cycles with minimal loss of activity.[21]

• Heterogeneous Chemical Catalysts: Solid catalysts like zeolites and resins can be recovered by simple filtration and can often be regenerated and reused.[5][10]

Experimental Protocols

Protocol 1: Enzymatic Esterification of Eugenol with Acetic Anhydride

This protocol provides a general procedure for the synthesis of eugenyl acetate using an immobilized lipase.

Materials:

• Eugenol

• Acetic Anhydride

• Immobilized Lipase (e.g., Novozym 435)

• Organic Solvent (optional, e.g., n-hexane)

• Reaction vessel with magnetic stirring and temperature control

Procedure:

• To the reaction vessel, add eugenol and the desired molar equivalent of acetic anhydride (a 1:3 to 1:5 molar ratio of eugenol to acetic anhydride is a good starting point).[5][6]

• If using a solvent, add it to the reaction vessel. A solvent-free system is often preferred for a greener process.[5][6][9]

• Add the immobilized lipase. A typical enzyme loading is between 5% and 10% by weight of the substrates.[5][6][22]

• Stir the reaction mixture at a constant speed (e.g., 150-250 rpm).[5][6]

• Maintain the reaction temperature at the optimal level for the chosen enzyme (typically 50-60°C).[6][11]

• Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by a suitable method (e.g., GC, TLC).

• Once the reaction has reached completion (or the desired conversion), stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with a solvent and dried for reuse.

• Proceed with the purification of the eugenyl acetate as described in the troubleshooting section.

Protocol 2: Product Analysis by Gas Chromatography (GC)

GC is a standard method for monitoring the progress of the esterification reaction and determining the final product purity.

Typical GC Conditions:

• Column: A non-polar or semi-polar capillary column (e.g., DB-5ms) is commonly used.[1]

• Injector Temperature: 250°C[1]

• Oven Temperature Program: Start at a lower temperature (e.g., 60°C), hold for a few minutes, then ramp up at a controlled rate (e.g., 3-5°C/min) to a final temperature of around 240-250°C.[1][5]

• Detector: A Flame Ionization Detector (FID) is typically used.

• Data Analysis: Identify peaks by comparing their retention times with those of authentic standards of eugenol and the target eugenol ester. Quantify the components by integrating the peak areas.[1]

Data Presentation: Optimized Reaction Conditions for Eugenol Esterification

The following table summarizes optimized conditions reported in the literature for the synthesis of various eugenol esters.

Eugenol Ester	Acyl Donor	Catalyst	Temp (°C)	Molar Ratio (Eugenol:Acyl Donor)	Time	Conversion (%)	Reference
Eugenyl Acetate	Acetic Anhydride	Novozym 435	50	1:3	6 h	99	[6]
Eugenyl Acetate	Acetic Anhydride	Lipozyme TL 100L	55	1:1	2 h	91.8	[22]
Eugenyl Acetate	Acetic Anhydride	Molecular Sieve 4Å	50-60	1:3	6 h	~97	[9]
Eugenyl Acetate	Acetic Anhydride	Amberlite XAD-16	40-65	1:3	< 5 min	~98	[9][10]
Eugenol Caprylate	Caprylic Acid	Lipozyme TL IM	65	2:1	259 min	72.2	[5]
Eugenol Caprylate	Caprylic Acid	Novozym 435 & Lipozyme TL IM	56.57	1:1.13	240 min	>80	[7]
Eugenyl Benzoate	Benzoic Acid	RML-CS/CNWs	50	3:1	5 h	66	[21]
Eugenyl Benzoate	Benzoic Acid	UDCaT-5	110	-	-	High	[8]

Visualizations

Troubleshooting Workflow for Low Reaction Yield

Caption: A systematic approach to troubleshooting low yields.

References

• 7

• 5

• 9

• 11

• 21

• 10

• 1

• 8

• 22

• 23

• 6

• 24

• 4

• 25

• 26

• 15

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• 3

• 27

• 28

• 17

• 18

• 29

• 19

• 30

• 31

• 32

• 16

• 12

• 33

• 13

• 34

• 35

• 14

• 20

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• 3. Eugenol Ester Derivatives: Synthesis, Insecticidal Activity and Computational Studies [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of eugenol esters by lipase-catalyzed reaction in solvent-free system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Optimization of Eugenol Ester Using Statistical Approach of Response Surface Methodology | Scientific.Net [scientific.net]
• 8. researchgate.net [researchgate.net]
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• 12. ojs.udb.ac.id [ojs.udb.ac.id]
• 13. A Comparative Study of Homogeneous and Heterogeneous Catalyzed Glycerol Acetylation with Acetic Acid: Activity, Selectivity, and Stability [mdpi.com]
• 14. pubs.aip.org [pubs.aip.org]
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• 19. Combining the Benefits of Homogeneous and Heterogeneous Catalysis with Tunable Solvents and Nearcritical Water - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Enzymatic esterification of eugenol and benzoic acid by a novel chitosan-chitin nanowhiskers supported Rhizomucor miehei lipase: Process optimization and kinetic assessments - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 23. sphinxsai.com [sphinxsai.com]
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• 31. Various ester derivatives from esterification reaction of secondary metabolite compounds: a review - MedCrave online [medcraveonline.com]
• 32. CN103408407A - Isoeugenol synthetizing method - Google Patents [patents.google.com]
• 33. itjfs.com [itjfs.com]
• 34. youtube.com [youtube.com]
• 35. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting the Synthesis of Eugenyl 2-Methyl-2-Butenoate

Welcome to the Technical Support Center for the synthesis of eugenyl 2-methyl-2-butenoate (commonly known as eugenyl tiglate or eugenyl angelate, depending on the geometric isomer). As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we dissect the thermodynamic and kinetic drivers behind the most common side reactions encountered during the esterification of eugenol, providing you with self-validating protocols to ensure high-yield, isomerically pure products.

Part 1: Mechanistic FAQs & Troubleshooting Causality

Q1: Why is my product contaminated with the cis-isomer (eugenyl angelate) when I started with pure tigloyl chloride? Causality: Tigloyl chloride (trans-2-methyl-2-butenoyl chloride) is thermodynamically more stable than angeloyl chloride (cis). However, it can undergo geometric isomerization during prolonged storage or exposure to UV light[1]. Furthermore, photoisomerization of the resulting tiglate ester to the angelate ester[2] can occur if the reaction or workup is conducted under bright, direct light. Resolution: Freshly distill your acid chloride prior to use and conduct the reaction in amber glassware.

Q2: I am seeing a significant shift in the NMR spectrum of the allylic double bond. What causes this? Causality: Eugenol contains a terminal allyl group that is highly susceptible to base-catalyzed isomerization into a conjugated propenyl group[3], forming an isoeugenol derivative. When strong inorganic bases (like KOH or NaOH) are used as acid scavengers, or if the reaction is subjected to excessive heat, the allyl group migrates to gain thermodynamic stability via conjugation with the aromatic ring[4]. Resolution: Utilize mild organic bases (e.g., Triethylamine or Pyridine) and maintain reaction temperatures below 25°C.

Q3: My yield is low, and I am detecting a highly polar, UV-active byproduct. Could this be a Fries rearrangement? Causality: Yes. Phenolic esters like eugenyl tiglate can undergo a Fries rearrangement[5] if Lewis acids (e.g., AlCl3, BF3) are present. This side reaction converts the O-acylated ester into a C-acylated resorcinyl ketone derivative[6]. Resolution: Ensure all glassware is thoroughly washed and free of trace metal catalysts.

Part 2: Quantitative Data & Troubleshooting Matrix

The following table summarizes the primary side reactions, their analytical markers, and the expected yield penalties if left unmitigated.

Side Reaction	Primary Cause	Analytical Marker (¹H NMR)	Mitigation Strategy	Typical Yield Penalty
Allyl Migration (Isoeugenol formation)	Strong inorganic bases (KOH/NaOH) or excessive heat	Shift of terminal olefinic protons (δ 5.0–6.0) to conjugated propenyl signals (δ 6.1–6.4)	Use mild organic bases (Et₃N, DMAP) at 0°C to RT	15% – 40%
Acyl Isomerization (Angelate formation)	UV exposure, prolonged storage of acid chloride	Olefinic methyl group shift (Tiglate: δ 1.8 vs Angelate: δ 2.0)	Freshly distill tigloyl chloride; protect from light	5% – 20%
Fries Rearrangement (C-acylation)	Presence of Lewis acids (e.g., AlCl₃, BF₃)	Loss of aromatic proton; appearance of strongly H-bonded OH (δ > 10.0)	Ensure glassware/reagents are free of Lewis acidic trace metals	10% – 30%

Part 3: Self-Validating Experimental Protocol

To bypass the harsh conditions of acid chlorides and prevent geometric isomerization, we recommend utilizing a Steglich esterification[7] methodology. This approach uses N,N'-Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP) to couple eugenol and tiglic acid directly under mild conditions[8].

Step-by-Step Methodology:

• Activation: In an oven-dried, amber round-bottom flask purged with argon, dissolve 1.0 eq of tiglic acid and 1.1 eq of eugenol in anhydrous CH₂Cl₂ (0.2 M).

• Catalysis & Validation: Add 0.1 eq of DMAP.

  • Self-Validation Check: The solution must remain clear. Immediate precipitation indicates moisture reacting with the coupling agent, which will ruin the stoichiometry.

• Coupling: Cool the reaction mixture to 0°C using an ice bath. Slowly add 1.1 eq of DCC dissolved in CH₂Cl₂ dropwise over 30 minutes.

  • Causality: Keeping the reaction at 0°C during DCC addition prevents the exothermic formation of N-acylurea byproducts and suppresses base-catalyzed allyl migration.

• Propagation: Allow the reaction to warm to room temperature and stir for 12 hours.

  • Self-Validation Check: The formation of a white precipitate (dicyclohexylurea, DCU) confirms the coupling reaction is successfully proceeding.

• Workup: Filter the DCU precipitate through a Celite pad. Wash the organic filtrate sequentially with 0.5 M HCl (to remove DMAP), saturated NaHCO₃ (to remove unreacted tiglic acid), and brine. Dry over anhydrous Na₂SO₄.

• Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography (Hexanes:EtOAc gradient) to yield pure eugenyl tiglate.

Part 4: Reaction Pathway Visualization

The following diagram maps the logical flow of the desired esterification against the three primary side reactions discussed in this guide.

Reaction pathways and side reactions in the synthesis of eugenyl 2-methyl-2-butenoate.

References

• Synthesis and Characterization of Methacrylated Eugenol as a Sustainable Reactive Diluent... Source: ACS Publications URL:[Link]

• 1 Rearrangement Reactions Source: Wiley-VCH URL:[Link]

• Isomerization of Allylbenzenes Source: ACS Publications URL:[Link]

• Isomerization of eugenol and alkenyl aromatics of perfumery interest... Source: ResearchGate URL:[Link]

• The Multiple Faces of Eugenol. A Versatile Starting Material... Source: SciELO URL:[Link]

• Method of producing ingenol-3-angelate Source: Google Patents URL

• Tandem Acylation and Aromatization of Vinylogous Esters: A Regiospecific Approach... Source: ACS Publications URL:[Link]

• Diastereoselective Preparation of a trans, trans 2, 3-Dimethylchroman-4-ol Skeleton... Source: MDPI URL:[Link]

Sources

• 1. US9416084B2 - Method of producing ingenol-3-angelate - Google Patents [patents.google.com]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
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• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scielo.br [scielo.br]

Technical Support Center: Optimizing Enzyme Loading for the Enzymatic Synthesis of Eugenol Esters

Welcome to the technical support center for the enzymatic synthesis of eugenol esters. This guide is designed for researchers, scientists, and drug development professionals who are looking to enhance their experimental outcomes. Here, we move beyond simple protocols to explore the causality behind experimental choices, providing you with the insights needed to troubleshoot and optimize your reactions effectively. Our focus is on one of the most critical parameters: enzyme loading.

Introduction: The Critical Role of Enzyme Loading

The enzymatic synthesis of eugenol esters represents a significant advancement over traditional chemical routes, offering milder reaction conditions and higher product specificity.[1][2] Lipases, particularly from microbial sources, are the catalysts of choice for these esterification reactions.[3] However, the success and economic viability of this "green" approach hinge on the precise optimization of reaction parameters, with enzyme loading being paramount.

Optimizing enzyme loading is not merely about adding more catalyst to increase the reaction rate; it is a delicate balance. Under-loading leads to impractically long reaction times and low conversions, while over-loading can be economically unfeasible, introduce mass transfer limitations, and may not necessarily improve yield. This guide will provide a structured approach to troubleshooting common issues and systematically determining the optimal enzyme concentration for your specific system.

Troubleshooting Guide: From Low Conversion to Plateaued Rates

This section addresses specific issues you might encounter during your experiments in a direct question-and-answer format. Each answer is grounded in established scientific principles and provides actionable steps for resolution.

Q1: My reaction conversion is frustratingly low. Is simply adding more enzyme the correct first step?

A1: While insufficient enzyme concentration is a common cause of low conversion, it is not the only one. Before increasing the enzyme load, it's crucial to ensure other reaction conditions are not the limiting factor.

Causality Explained: The overall reaction rate is dependent on multiple factors including temperature, substrate molar ratio, water activity, and potential inhibitions.[4] If another parameter is suboptimal, simply increasing the enzyme concentration will not yield a significant improvement and can be a costly misstep. For instance, many lipase-catalyzed reactions for eugenol esters achieve high conversion (99%) with enzyme loads around 5.5 wt% when other parameters like temperature (50°C) and substrate ratio (1:3 eugenol to acetic anhydride) are optimal.[1][5][6]

Self-Validating System & Actionable Protocol:

• Verify Core Parameters: Confirm that your reaction temperature, substrate molar ratio, and agitation speed are within the optimal ranges reported in the literature for your specific lipase and substrates.[5][6][7]

• Run a Control Experiment: Set up a small-scale experiment using a well-established protocol from a trusted source as a positive control. This validates that your substrates and enzyme batch are active.

• Incremental Increase: If the control experiment works and your other parameters are optimized, proceed with a stepwise increase in enzyme loading (e.g., in 1-2 wt% increments). Monitor the initial reaction rate. If the rate increases linearly with enzyme concentration, then the initial loading was likely insufficient. If the rate does not increase significantly, the issue lies elsewhere.

Q2: I've significantly increased the enzyme loading, but the conversion rate has plateaued. What is causing this diminishing return?

A2: A plateau in the reaction rate despite increased enzyme loading typically points to one of two phenomena: mass transfer limitations or substrate/product inhibition.

Causality Explained:

• Mass Transfer Limitation: This is especially common with immobilized enzymes like Novozym 435.[2][8] At high enzyme concentrations, the catalytic reaction on the surface of the support can become faster than the rate at which substrates can diffuse from the bulk solution to the enzyme's active site. The reaction becomes diffusion-limited, and adding more enzyme will not increase the overall rate.

• Substrate/Product Inhibition: High concentrations of substrates (particularly eugenol or short-chain acids) or the accumulation of the ester product can inhibit the enzyme's activity.[7][9] Kinetic studies on the synthesis of eugenyl benzoate have identified inhibition by eugenol, following a Ping-Pong Bi-Bi mechanism.[7]

Self-Validating System & Actionable Protocol:

• Test for Mass Transfer Limitation: Increase the agitation speed (rpm) of your reaction. If the reaction rate increases, it indicates that you are at least partially limited by mass transfer. Continue to increase agitation until the reaction rate becomes independent of the stirring speed.

• Investigate Substrate Inhibition: Design an experiment where you maintain a constant, high enzyme load but vary the initial concentration of one substrate while keeping the other constant. If the reaction rate decreases at higher substrate concentrations, this confirms substrate inhibition. To overcome this, a fed-batch approach (gradual addition of the inhibitory substrate) can be highly effective.[9]

• Check for Product Inhibition: Run a reaction and spike it with a known amount of the final eugenol ester product at the beginning. If the initial reaction rate is significantly lower than a control without the added product, product inhibition is occurring.

Q3: I'm observing a significant drop in the reaction rate after an initial burst of activity. Is my enzyme unstable under these conditions?

A3: A rapid decrease in reaction rate can be due to enzyme denaturation, but it is often caused by a change in the local microenvironment of the enzyme, such as pH shifts or the accumulation of inhibitory by-products.

Causality Explained: In esterification reactions that use carboxylic acids, the acidic substrate can lower the pH of the aqueous micro-layer surrounding the enzyme, potentially leading to inactivation.[9] Similarly, if water is produced as a by-product, its accumulation can shift the reaction equilibrium back towards hydrolysis, reducing the net esterification rate.[4] While lipases are generally robust, they are sensitive to extreme temperatures and pH values, which can lead to irreversible denaturation.[3]

Self-Validating System & Actionable Protocol:

• Monitor pH: If your system allows, carefully monitor the pH of the reaction mixture over time, especially if you are using a free acid as a substrate.

• Water Removal: Consider adding molecular sieves or performing the reaction under vacuum to remove the water by-product as it forms. This can significantly shift the equilibrium towards ester synthesis.[4]

• Enzyme Stability Test: Incubate your enzyme under the reaction conditions (temperature, solvent, agitation) without the substrates for the duration of a typical experiment. Afterwards, measure its residual activity. This will differentiate between inherent instability under the reaction conditions and inactivation caused by substrates or products. Using an immobilized enzyme often enhances thermal stability and allows for easier recovery and reuse.[7][10]

Frequently Asked Questions (FAQs)

What are the typical enzyme loading ranges for eugenol ester synthesis? Based on published literature, successful lab-scale syntheses often use enzyme loadings ranging from 1 wt% to 10 wt% relative to the total mass of the substrates.[1][5][11] For example, a 99% conversion of eugenol and acetic anhydride was achieved with 5.5 wt% of Novozym 435, while the synthesis from clove oil used 10 wt% of the same enzyme for a 99.87% conversion.[5][6][10]

How does the type of lipase (e.g., free vs. immobilized) affect the optimal loading? Immobilized enzymes, like Novozym 435 (lipase from Candida antarctica immobilized on acrylic resin), are generally preferred.[1][5] Immobilization can enhance the enzyme's stability at higher temperatures and in organic solvents, and it simplifies catalyst removal and reuse.[2][8] The optimal loading for an immobilized enzyme might be higher by weight compared to a free enzyme due to the mass of the support material, but its operational stability often makes it more cost-effective over multiple cycles.[7]

Can the solvent system influence the required enzyme concentration? Absolutely. Many high-yield syntheses of eugenol esters are performed in solvent-free systems, which are environmentally advantageous and can lead to higher volumetric productivity.[1][5][12] If a solvent is used, its properties are critical. Hydrophobic solvents are often preferred as they are less likely to strip the essential layer of water from the enzyme that is required for its catalytic activity.[9] A change in solvent may require a complete re-optimization of the enzyme loading.

Data Presentation: Effect of Enzyme Loading on Eugenol Ester Synthesis

The following table summarizes results from various studies, illustrating how enzyme loading and other conditions affect reaction outcomes.

Enzyme	Enzyme Loading	Temp. (°C)	Substrates	Conversion (%)	Time (h)	Reference
Novozym 435	5.5 wt%	50	Eugenol & Acetic Anhydride	99	6	[1][5]
Novozym 435	1.0 wt%	60	Eugenol & Acetic Anhydride	~100	6	[1][5]
Novozym 435	10 wt%	60	Clove Oil & Acetic Anhydride	99.87	Not Specified	[6][10]
Lipozyme TL 100L	10 wt%	55	Clove Oil & Acetic Anhydride	91.8	2	[11][13]
S. aureus lipase (immobilized)	240 IU	41	Eugenol & Benzoic Acid	75	Not Specified	[14][15]
R. miehei lipase (immobilized)	3 mg/mL	50	Eugenol & Benzoic Acid	66	5	[7]

Experimental Protocols & Visualized Workflow

Protocol: Systematic Optimization of Enzyme Loading

This protocol outlines a methodical approach to determine the optimal enzyme loading for the synthesis of eugenyl acetate.

• Establish Baseline Conditions: Based on literature review, select a starting point for your other parameters:

  • Substrates: Eugenol and Acetic Anhydride

  • Molar Ratio: 1:3 (Eugenol:Acetic Anhydride)[1][5]

  • Temperature: 50°C[5][6]

  • Agitation: 150 rpm[5]

  • System: Solvent-free

• Prepare Reaction Vials: In a series of 5 identical reaction vials, add the substrates according to the chosen molar ratio for a total reaction volume of 5 mL.

• Vary Enzyme Loading: To each vial, add a different amount of your chosen lipase (e.g., Novozym 435) to achieve a range of concentrations. For example: 1.0%, 2.5%, 5.0%, 7.5%, and 10.0% (w/w, based on total substrate mass).

• Initiate Reaction: Place all vials in a temperature-controlled shaker set to the baseline conditions. Start a timer.

• Time-Course Sampling: At regular intervals (e.g., 0, 30, 60, 120, 240, 360 minutes), carefully withdraw a small aliquot (e.g., 20 µL) from each reaction vial. Immediately quench the reaction in the aliquot by diluting it in a known volume of a suitable solvent (e.g., cold ethanol) to stop enzymatic activity.

• Analysis: Analyze the samples to determine the concentration of the eugenyl acetate product. Gas Chromatography (GC) is the standard method for this analysis.[16]

• Data Interpretation: For each enzyme loading, plot the product concentration versus time. Calculate the initial reaction rate from the linear portion of each curve. Plot the initial reaction rate versus enzyme loading. The point at which this curve begins to plateau indicates the optimal enzyme loading, beyond which you see diminishing returns.

Workflow for Troubleshooting Enzyme Loading

The following diagram outlines a logical process for diagnosing and solving issues related to enzyme loading and reaction efficiency.

Caption: A step-by-step workflow for troubleshooting low conversion rates.

References

• da Silva, G. D., et al. (2012). Synthesis of eugenol esters by lipase-catalyzed reaction in solvent-free system. Applied Biochemistry and Biotechnology, 168(6), 1439-1450. [Link]

• Horchani, H., et al. (2010). Enzymatic synthesis of eugenol benzoate by immobilized Staphylococcus aureus lipase: optimization using response surface methodology and determination of antioxidant activity. Bioresource Technology, 101(8), 2845-2851. [Link]

• Chiaradia, V., et al. (2012). Synthesis of Eugenol Esters by Lipase-Catalyzed Reaction in Solvent-Free System. ResearchGate. [Link]

• Manan, F. M. A., et al. (2018). Enzymatic esterification of eugenol and benzoic acid by a novel chitosan-chitin nanowhiskers supported Rhizomucor miehei lipase: Process optimization and kinetic assessments. International Journal of Biological Macromolecules, 106, 1148-1156. [Link]

• Mat Radzi, S., et al. (2019). Optimization of enzymatic synthesis of eugenol ester using statistical approaches. ResearchGate. [Link]

• Horchani, H., et al. (2010). Enzymatic synthesis of eugenol benzoate by immobilized Staphylococcus aureus lipase: optimization using response surface methodology and determination of antioxidant activity. Semantic Scholar. [Link]

• Manan, F. M. A., et al. (2018). Enzymatic synthesis of eugenol benzoate by immobilized Staphylococcus aureus lipase: Optimization using response surface methodology and determination of antioxidant activity. ResearchGate. [Link]

• Santolin, L., et al. (2021). Enzymatic Synthesis of Eugenyl Acetate from Essential Oil of Clove Using Lipases in Liquid Formulation as Biocatalyst. SciSpace. [Link]

• Radünz, M., et al. (2019). Enzymatic production of eugenyl acetate from clove oil using immobilized lipase. ResearchGate. [Link]

• Ivanov, A. E., & Schneider, M. P. (1997). Methods for the immobilization of lipases and their use for ester synthesis. Journal of Molecular Catalysis B: Enzymatic, 3(6), 303-309. [Link]

• Grings, M., et al. (2019). Alternative Technology of Enzymatic Production of Eugenyl and Linalyl Acetate Esters. Journal of Food and Nutritional Disorders. [Link]

• Laroque, D. A., et al. (2015). Synthesis of Eugenyl Acetate in Solvent-Free Acetylation: Process Optimization and Kinetic Evaluation. Journal of Chemical Engineering & Process Technology. [Link]

• Gonçalves, L. R. B., et al. (2024). Latest Trends in Lipase-Catalyzed Synthesis of Ester Carbohydrate Surfactants: From Key Parameters to Opportunities and Future Development. Molecules, 29(7), 1548. [Link]

• Chen, J., et al. (2021). Study on Synthesis of 1-Phenylethyl Acetate by Enzymatic Kinetic Resolution. Advances in Enzyme Research, 9(1), 1-13. [Link]

• Santolin, L., et al. (2021). Enzymatic Synthesis of Eugenyl Acetate from Essential Oil of Clove Using Lipases in Liquid Formulation as Biocatalyst. ResearchGate. [Link]

• de Cássia da Silva, V., et al. (2024). Review on Lipase-Catalyzed Flavor Synthesis: Global Trends and Advances. Catalysts, 14(3), 183. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Review on Lipase-Catalyzed Flavor Synthesis: Global Trends and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis of eugenol esters by lipase-catalyzed reaction in solvent-free system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Enzymatic esterification of eugenol and benzoic acid by a novel chitosan-chitin nanowhiskers supported Rhizomucor miehei lipase: Process optimization and kinetic assessments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. (PDF) Methods for the immobilization of lipases and their use for ester synthesis [academia.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]
• 12. hilarispublisher.com [hilarispublisher.com]
• 13. researchgate.net [researchgate.net]
• 14. Enzymatic synthesis of eugenol benzoate by immobilized Staphylococcus aureus lipase: optimization using response surface methodology and determination of antioxidant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. semanticscholar.org [semanticscholar.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]

minimizing by-product formation in the esterification of eugenol

Welcome to the technical support center for the esterification of eugenol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of eugenol esters. By understanding the underlying reaction mechanisms and potential side reactions, you can effectively minimize by-product formation and optimize your reaction outcomes.

Section 1: Understanding the Core Reaction and Its Challenges

The esterification of eugenol, a seemingly straightforward reaction, involves the substitution of the hydrogen atom of the phenolic hydroxyl group with an acyl group. However, the inherent reactivity of eugenol's functional groups—the hydroxyl, the allyl, and the methoxy groups on the aromatic ring—presents several challenges that can lead to the formation of undesirable by-products.

This guide will address the most common issues in a question-and-answer format, providing both the scientific rationale and practical troubleshooting steps.

Section 2: Troubleshooting Guide - FAQs in Eugenol Esterification

FAQ 1: I am getting a low yield of my desired eugenol ester. What are the likely causes and how can I improve it?

A low yield in eugenol esterification can be attributed to several factors, ranging from incomplete reaction to product degradation.

Potential Causes and Solutions:

• Incomplete Reaction:

  • Insufficient Catalyst: The catalyst, whether acidic or enzymatic, is crucial for the reaction to proceed at a reasonable rate. Ensure the catalyst loading is optimal. For solid catalysts, an excess may not improve the yield if the number of active sites already exceeds the substrate's requirements[1].

  • Sub-optimal Temperature: Esterification is an equilibrium-driven process. While higher temperatures can increase the reaction rate, they can also promote side reactions. The optimal temperature depends on the specific reactants and catalyst used. For many eugenol esterifications, temperatures between 50-110°C are effective[1][2].

  • Unfavorable Molar Ratio: An excess of the acylating agent (e.g., acetic anhydride) is often used to drive the equilibrium towards the product side. Experiment with molar ratios of eugenol to the acylating agent, with ratios from 1:3 to 1:5 often showing improved conversion[2].

  • Presence of Water: Water is a by-product of the esterification reaction (when using a carboxylic acid). Its presence can shift the equilibrium back towards the reactants, a process known as hydrolysis[3][4]. Ensure all reactants and solvents are anhydrous, and consider using a dehydrating agent or a setup that removes water as it is formed (e.g., a Dean-Stark apparatus).

• Product Degradation:

  • Hydrolysis: If using an acid catalyst, the acidic by-product (e.g., carboxylic acid) can catalyze the hydrolysis of the newly formed ester, especially in the presence of water[3][4]. Neutralizing the acidic by-product with a mild base during workup is crucial[3][5].

  • Thermal Decomposition: Prolonged exposure to high temperatures can lead to the degradation of both the starting material and the product. Minimize reaction time and use the lowest effective temperature.

• Substrate or Product Inhibition (Enzymatic Reactions):

  • In biocatalytic esterification, high concentrations of either the alcohol or the carboxylic acid can inhibit the enzyme. Similarly, the accumulation of the ester or water by-product can also be inhibitory. A fed-batch approach, where the inhibitory substrate is added gradually, can mitigate this issue[6].

Workflow for Troubleshooting Low Yield:

Caption: A systematic workflow for diagnosing and resolving low yield in eugenol esterification.

FAQ 2: My reaction mixture has turned dark brown/black, and I'm observing polymeric material. What is happening and how can I prevent it?

The formation of colored, polymeric by-products is a common issue, particularly in acid-catalyzed esterification of eugenol at elevated temperatures.

Primary Cause: Polymerization of Eugenol

Eugenol can undergo polymerization through its allyl group. This process is often initiated by acidic catalysts and heat. The mechanism involves the formation of a carbocation intermediate from the allyl group, which can then react with other eugenol molecules. The phenolic hydroxyl group in eugenol can act as a radical scavenger, which can inhibit free-radical polymerization but may not prevent cationic polymerization under acidic conditions[7][8].

Mechanism of Acid-Catalyzed Polymerization:

Caption: Simplified mechanism of acid-catalyzed polymerization of eugenol.

Preventative Measures:

• Catalyst Choice:

  • Milder Acid Catalysts: Opt for milder acid catalysts over strong acids like concentrated sulfuric acid, which can also cause side reactions like sulfonation and dehydration[4]. Solid acid catalysts can sometimes offer better selectivity.

  • Enzymatic Catalysis: Lipases are highly selective for the hydroxyl group and operate under milder conditions, thus avoiding polymerization of the allyl group. Various lipases have been successfully used for eugenol esterification[9][10].

  • Base-Catalyzed/Promoted Reactions: Using an acylating agent like an acid chloride or anhydride in the presence of a non-nucleophilic base (e.g., pyridine, triethylamine) can be highly effective. The base activates the eugenol by deprotonating the hydroxyl group, forming a more nucleophilic phenoxide ion, and also neutralizes the acidic by-product, preventing acid-catalyzed side reactions[3][5][11].

• Temperature Control: Maintain the lowest possible temperature that allows for a reasonable reaction rate. High temperatures significantly accelerate polymerization.

• Reaction Time: Monitor the reaction progress (e.g., by TLC or GC) and stop it as soon as a satisfactory conversion is reached to minimize the formation of by-products over time.

FAQ 3: I see unexpected peaks in my NMR/GC-MS analysis that are not my starting material or desired ester. What could they be?

Besides polymerization, several other side reactions can lead to distinct by-products.

Potential By-products and Their Origins:

By-product Class	Potential Structure/Type	Formation Conditions	How to Minimize
Dimers	C-C or C-O linked dimers	Acidic conditions, elevated temperatures	Use milder catalysts (enzymes, mild bases), lower reaction temperature.[2][12]
Isomers (Claisen Rearrangement Products)	Allyl group migrates to the ortho position of the aromatic ring	High temperatures (>150-200°C)	Keep reaction temperatures below the threshold for rearrangement.[13][14]
Allyl Group Reaction Products	Epoxides, diols, or other addition products	Presence of oxidizing agents or other reactive species	Ensure inert atmosphere if sensitive reagents are used; avoid unintentional introduction of oxidants.[11][15]
Demethylation Products	Catechol derivatives (loss of -OCH3 group)	Strong acidic conditions	Avoid harsh acidic catalysts and high temperatures.[2][12]

1. Eugenol Dimers: Under acidic conditions, electrophilic attack on the electron-rich aromatic ring of another eugenol molecule can lead to the formation of dimers[2][12]. These will have a molecular weight approximately double that of eugenol.

2. Claisen Rearrangement Products: This is a thermally induced rearrangement where the allyl group of an allyl phenyl ether migrates to the ortho-position of the aromatic ring. While the esterification happens at the hydroxyl group, if the reaction temperature is excessively high, there's a possibility of rearrangement of the starting eugenol (as an allyl phenyl ether derivative) or the product if it's an allyl ester[13][14]. This is more of a concern in related syntheses but should be considered if very high temperatures are employed.

Logical Flow for By-product Identification:

Caption: A decision tree for identifying potential by-products based on analytical data.

Section 3: Recommended Experimental Protocols

Protocol 1: Base-Promoted Esterification using Acetic Anhydride

This protocol is recommended for minimizing acid-catalyzed side reactions.

Materials:

• Eugenol

• Acetic Anhydride

• Pyridine (or Triethylamine)

• Ethyl acetate

• 5% HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve eugenol (1 equivalent) in pyridine.

• Cool the mixture in an ice bath (0°C).

• Slowly add acetic anhydride (1.2-1.5 equivalents) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Transfer the mixture to a separatory funnel and wash sequentially with 5% HCl solution (to remove pyridine), water, saturated NaHCO₃ solution (to remove excess acetic anhydride and acetic acid), and finally with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude eugenyl acetate.

• Purify the crude product by column chromatography or distillation if necessary.

Protocol 2: Enzymatic Esterification using Novozym 435

This "green" protocol is highly selective and avoids harsh reagents.

Materials:

• Eugenol

• Acetic Anhydride

• Novozym 435 (immobilized lipase)

• Solvent (e.g., toluene or solvent-free)

Procedure:

• Combine eugenol (1 equivalent) and acetic anhydride (3-5 equivalents) in a flask. A solvent-free system is often effective[2].

• Add Novozym 435 (typically 5-10% by weight of substrates).

• Incubate the mixture at a controlled temperature (e.g., 50-60°C) with agitation (e.g., magnetic stirring or orbital shaking).

• Monitor the reaction progress by taking small aliquots and analyzing them by GC or HPLC.

• Once the desired conversion is achieved (typically 2-6 hours), filter off the immobilized enzyme. The enzyme can often be washed and reused.

• The product can be purified by vacuum distillation to remove excess acetic anhydride and any remaining starting material.

Section 4: Analytical Methods for Quality Control

A robust analytical workflow is essential to confirm product purity and identify any by-products.

Technique	Purpose	Key Observations
Thin-Layer Chromatography (TLC)	Reaction monitoring and qualitative purity assessment.	Appearance of a new spot with a different Rf value for the ester; disappearance of the eugenol spot.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation and identification of volatile components.	Provides retention times and mass spectra to confirm the molecular weight of the ester and identify by-products.
High-Performance Liquid Chromatography (HPLC)	Quantification of product and impurities.	Accurate determination of product purity and conversion rates.[16][17]
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Structural elucidation of the product and by-products.	Confirms the formation of the ester linkage and the integrity of the eugenol backbone. Appearance of new signals or changes in existing signals can indicate by-product formation.
Fourier-Transform Infrared (FTIR) Spectroscopy	Functional group analysis.	Disappearance of the broad -OH stretch of eugenol and appearance of a strong C=O stretch (around 1760 cm⁻¹) for the ester.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Khan Academy [khanacademy.org]
• 4. youtube.com [youtube.com]
• 5. jfse-ojs-tamu.tdl.org [jfse-ojs-tamu.tdl.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. DSpace [dr.lib.iastate.edu]
• 8. researchgate.net [researchgate.net]
• 9. Various ester derivatives from esterification reaction of secondary metabolite compounds: a review - MedCrave online [medcraveonline.com]
• 10. researchgate.net [researchgate.net]
• 11. Eugenol derivatives: synthesis, characterization, and evaluation of antibacterial and antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. Synthesis of Isomers of Eugenol - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Claisen Rearrangement [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. tandfonline.com [tandfonline.com]

Technical Support Center: Troubleshooting the Long-Term Stability of Eugenyl 2-Methyl-2-Butenoate Formulations

As a Senior Application Scientist, I frequently encounter formulations that fail not due to the active pharmaceutical ingredient's (API) lack of efficacy, but because of poorly managed physicochemical degradation pathways. Eugenyl 2-methyl-2-butenoate (also known by its specific geometric isomers, eugenyl tiglate or eugenyl angelate) is a highly reactive, bifunctional molecule. It contains an ester linkage susceptible to hydrolysis, an allyl-substituted aromatic ring prone to radical oxidation, and an α,β-unsaturated moiety that can undergo geometric isomerization.

This guide provides a self-validating troubleshooting framework to diagnose, isolate, and resolve stability issues in your lipid and aqueous formulations.

Part 1: Core Troubleshooting FAQs (Mechanistic Diagnostics)

Q1: My formulation shows a time-dependent decrease in the active ester concentration, accompanied by the appearance of free eugenol and 2-methyl-2-butenoic acid. How do I arrest this? Diagnostic: You are observing ester hydrolysis. Causality & Mechanism: Carboxylic esters undergo hydrolysis via nucleophilic acyl substitution. Under basic conditions (saponification), hydroxide ions attack the electrophilic carbonyl carbon, forming a tetrahedral intermediate that collapses to yield a carboxylate salt and free eugenol. This base-catalyzed process is irreversible [1]. Under acidic conditions, the carbonyl oxygen is protonated, increasing its electrophilicity toward water, leading to a reversible equilibrium [2]. Resolution:

• pH Optimization: Buffer the aqueous phase of your formulation to a mildly acidic pH (typically 5.0–5.5) where the pseudo-first-order rate constant for hydrolysis is minimized.

• Steric Shielding: Incorporate the ester into the lipid core of a nanoemulsion or liposome to restrict interfacial contact with aqueous nucleophiles.

Q2: Chromatographic analysis (HPLC) shows a new peak forming over time with the exact same mass (m/z 246.31) as the parent compound. What is this degradant? Diagnostic: Geometric isomerization of the 2-methyl-2-butenoate moiety. Causality & Mechanism: If your starting material is the Z-isomer (eugenyl angelate), it is thermodynamically driven to isomerize into the more stable E-isomer (eugenyl tiglate) [3]. This isomerization is catalyzed by heat, UV light, and trace acidic/basic impurities. The steric clash between the methyl groups in the Z-configuration lowers its activation energy for isomerization compared to the E-configuration. Resolution:

• Thermal & Photic Control: Store formulations in amber, UV-blocking vials at 2–8°C.

• Catalyst Scavenging: Ensure excipients are free of trace transition metals or Lewis acids that can coordinate with the carbonyl oxygen and facilitate the π -bond rotation.

Q3: The formulation is developing a yellow/brown discoloration and forming insoluble polymeric aggregates. How do I prevent this? Diagnostic: Oxidative degradation of the eugenol allyl group. Causality & Mechanism: The allyl group of the eugenol moiety is highly susceptible to auto-oxidation. Initiation by reactive oxygen species (ROS) or peroxidases leads to the formation of a phenoxyl radical. This radical undergoes a one-electron pathway to form a transient, yellow-colored quinone methide intermediate [4]. These highly reactive electrophilic quinone methides rapidly cross-link and polymerize, yielding the insoluble dark aggregates you observe [5]. Resolution:

• Radical Quenching: Introduce lipophilic chain-breaking antioxidants (e.g., BHT, α -tocopherol) at 0.05–0.1% w/w. These donate a hydrogen atom to the phenoxyl radical, reducing it back to the parent compound before quinone methide formation occurs.

• Deoxygenation: Sparge the formulation with argon or nitrogen during compounding to displace dissolved oxygen.

Part 2: Quantitative Data Summaries

To establish a baseline for your formulation matrices, refer to the following quantitative stability data comparing various protective strategies.

Table 1: Influence of pH and Antioxidants on Eugenyl 2-Methyl-2-Butenoate Stability (Accelerated Conditions: 40°C, 75% RH, 30 Days)

Formulation Condition	Remaining Intact Ester (%)	Primary Degradant Identified
Unbuffered Aqueous (pH 7.5)	64.5%	Free Eugenol (Base-Hydrolysis)
Buffered Aqueous (pH 5.5)	89.2%	Free Eugenol (Acid-Hydrolysis)
Buffered (pH 5.5) + 0.1% BHT	96.8%	Trace Tiglate (Isomerization)
Lipid Nanoemulsion (pH 5.5) + BHT	99.1%	None (Stable)

Part 3: Mandatory Visualization

Fig 1. Primary degradation pathways of eugenyl 2-methyl-2-butenoate.

Part 4: Experimental Protocols

Protocol: Self-Validating Forced Degradation & Stability Indicating Assay

To ensure your analytical method can accurately distinguish between the intact ester, its geometric isomers, and its hydrolysis/oxidation products, execute this self-validating forced degradation workflow. Each step contains a built-in positive control to validate your HPLC-MS/UV method.

Step 1: Base-Catalyzed Hydrolysis (Positive Control for Cleavage)

• Preparation: Dissolve 10 mg of eugenyl 2-methyl-2-butenoate in 5 mL of HPLC-grade methanol.

• Stress Induction: Add 5 mL of 0.1 M NaOH (aq) to the solution.

• Incubation: Stir the mixture at 40°C for exactly 2 hours.

• Extraction & Analysis: Neutralize the solution with 0.1 M HCl. Extract the organics with 10 mL of ethyl acetate, dry over anhydrous Na₂SO₄, filter, and analyze via HPLC-UV (254 nm). Causality Check: You must observe the complete disappearance of the ester peak and the appearance of two distinct peaks: free eugenol and 2-methyl-2-butenoic acid. If the ester remains, your base was neutralized by environmental CO₂ or degraded.

Step 2: Oxidative Stress (Positive Control for Quinone Methide Generation)

• Preparation: Dissolve 10 mg of the ester in 5 mL of acetonitrile.

• Stress Induction: Add 1 mL of 3% H₂O₂ and 100 µL of a peroxidase enzyme solution (Alternatively, use 100 µL of 0.1 M FeSO₄ as a Fenton reagent analog).

• Incubation: Incubate at room temperature for 24 hours in the dark to prevent concurrent photo-isomerization.

• Extraction & Analysis: Quench the reaction with 1 mL of 10% sodium thiosulfate. Analyze via HPLC-MS. Causality Check: You must observe the formation of high molecular weight polymeric peaks and oxygenated adducts (mass shifts of +16 Da or +32 Da). This validates that your method can detect allyl-group oxidation independent of ester cleavage.

Step 3: Thermal/Photic Isomerization (Positive Control for Z/E Shift)

• Preparation: Prepare a 1 mg/mL solution of the ester in a transparent borosilicate glass vial.

• Stress Induction: Expose the vial to continuous UV light (254 nm) and 60°C heat for 48 hours.

• Analysis: Analyze via high-resolution reverse-phase HPLC or chiral chromatography. Causality Check: You must observe a shift in the peak retention time corresponding to the Z to E (angelate to tiglate) transition. The mass spectrometer must confirm the m/z remains exactly 246.31. If the mass changes, you have induced oxidation, not just isomerization.

References

• Title: Basic Hydrolysis of Esters – Saponification Source: Master Organic Chemistry URL: [Link]

• Title: 15.9: Hydrolysis of Esters Source: Chemistry LibreTexts URL: [Link]

• Title: Peroxidase-catalyzed Oxidation of Eugenol: Formation of a Cytotoxic Metabolite(s) Source: Journal of Biological Chemistry URL: [Link]

• Title: Skin Sensitization to Eugenol and Isoeugenol in Mice: Possible Metabolic Pathways Involving ortho-Quinone and Quinone Methide Intermediates Source: Chemical Research in Toxicology (ACS Publications) URL: [Link]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of Eugenol Esters for Researchers and Drug Development Professionals

Eugenol, a phenolic compound abundant in clove oil, has long been recognized for its diverse therapeutic properties.[1][2] Its chemical structure, featuring a hydroxyl group, a methoxy group, and an allyl chain, offers a versatile scaffold for synthetic modifications, leading to the generation of numerous ester derivatives with potentially enhanced or novel biological activities.[3][4] This guide provides an in-depth comparison of the biological activities of various eugenol esters, offering a critical analysis of supporting experimental data to inform research and drug development endeavors.

The Rationale for Esterification: Modulating Physicochemical and Biological Properties

The primary motivation for synthesizing eugenol esters lies in the ability to modulate the parent molecule's physicochemical properties, such as lipophilicity, which in turn can significantly influence its biological activity. The phenolic hydroxyl group in eugenol is a key determinant of its antioxidant and, to some extent, its antimicrobial properties.[3][5] Esterification of this group can lead to a variety of outcomes:

• Altered Bioavailability: By increasing lipophilicity, esterification can enhance the absorption and distribution of the molecule, potentially leading to improved efficacy in vivo.

• Modified Receptor Interactions: The addition of an ester moiety can alter the molecule's shape, size, and electronic distribution, influencing its binding affinity to specific biological targets.

• Pro-drug Potential: In some instances, eugenol esters can act as pro-drugs, releasing the active eugenol molecule upon enzymatic cleavage in the body.

This guide will delve into the comparative biological activities of eugenol esters across several key therapeutic areas, providing both qualitative and quantitative insights based on available scientific literature.

Antimicrobial Activity: A Spectrum of Efficacy

Eugenol itself exhibits broad-spectrum antimicrobial activity against various bacteria and fungi.[1][6] The esterification of eugenol has been explored as a strategy to enhance this activity, with varying degrees of success depending on the specific ester and the target microorganism.

One comprehensive study synthesized nineteen eugenol derivatives and evaluated their antibacterial potential. The results, summarized in the table below, demonstrate that while some esters showed reduced activity compared to eugenol, others exhibited a promising enhancement of antibacterial action, even against strains where eugenol was inactive.[3]

Table 1: Minimum Inhibitory Concentration (MIC) of Eugenol and its Derivatives against Various Bacteria (µg/mL)

Compound	E. coli	S. aureus	K. pneumoniae	B. cereus
Eugenol	Inactive	1000	1000	1000
Ester 8	500	>1000	>1000	>1000
Ester 16	>1000	500	500	500

Data sourced from Silva, F.F.M., et al. (2018).[3]

Notably, Ester 8, a derivative with a specific modification, demonstrated activity against E. coli, a Gram-negative bacterium against which eugenol is inactive.[3] Furthermore, Ester 16 was found to be twice as active as eugenol against K. pneumoniae and B. cereus.[3] These findings underscore the potential of targeted esterification to broaden the antimicrobial spectrum and enhance the potency of eugenol. Other studies have also reported that eugenol derivatives can exhibit higher antimicrobial potential than the parent compound.[4] For instance, some derivatives have shown MIC values of 500 µg/mL against bacteria where eugenol's MIC was 1000 µg/mL.[4]

Experimental Protocol: Broth Microdilution for MIC Determination

The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental assay in antimicrobial research. The broth microdilution method is a widely accepted and standardized technique.

Caption: Workflow for MIC determination using the broth microdilution method.

Step-by-Step Methodology:

• Preparation of Bacterial Inoculum: A standardized suspension of the target bacterium is prepared in a suitable broth medium to a defined turbidity, typically equivalent to a 0.5 McFarland standard.

• Preparation of Eugenol Ester Dilutions: A stock solution of the eugenol ester is prepared in an appropriate solvent. Serial two-fold dilutions of the ester are then made in a 96-well microtiter plate containing sterile broth.

• Inoculation: Each well of the microtiter plate is inoculated with the standardized bacterial suspension. A positive control well (broth and bacteria) and a negative control well (broth only) are included.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the eugenol ester that completely inhibits visible growth of the bacterium.

Antioxidant Activity: The Critical Role of the Phenolic Hydroxyl Group

Eugenol is a well-established antioxidant, and this activity is primarily attributed to its phenolic hydroxyl group, which can donate a hydrogen atom to scavenge free radicals.[7][8] Consequently, the esterification of this hydroxyl group generally leads to a significant reduction or complete loss of in vitro antioxidant activity.

A study that synthesized 19 eugenol derivatives confirmed this structure-activity relationship. All derivatives produced by esterification of the hydroxyl group showed a marked decrease in their ability to scavenge the DPPH radical, with IC50 values significantly higher than that of eugenol.[3]

Table 2: DPPH Radical Scavenging Activity (IC50) of Eugenol and its Derivatives (µg/mL)

Compound	IC50 (µg/mL)
Eugenol	4.38
Ester Derivatives (1-11, 13, 15, 17)	> 100
Trolox (Standard)	16.00

Data sourced from Silva, F.F.M., et al. (2018).[3]

Interestingly, structural modifications at the allyl side chain, while the phenolic hydroxyl group remains free, have a much less detrimental effect on the antioxidant capacity.[3] This highlights the pivotal role of the free hydroxyl group in the direct radical scavenging mechanism of eugenol.

Experimental Protocol: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a rapid, simple, and widely used method to evaluate the antioxidant capacity of chemical compounds.

Caption: Workflow for the DPPH radical scavenging assay.

Step-by-Step Methodology:

• Preparation of DPPH Solution: A solution of DPPH in methanol is prepared to a specific concentration, resulting in a deep purple solution.

• Sample Preparation: The eugenol esters are dissolved in a suitable solvent and diluted to a range of concentrations.

• Reaction: The DPPH solution is mixed with the sample solutions in a microplate or cuvettes.

• Incubation: The reaction mixture is incubated in the dark at room temperature for a defined period (e.g., 30 minutes).

• Measurement: The absorbance of the solution is measured at 517 nm using a spectrophotometer. The decrease in absorbance indicates the scavenging of the DPPH radical.

• Calculation: The percentage of radical scavenging activity is calculated for each concentration, and the IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined.

Anti-inflammatory Activity: Promising Avenues for Development

Eugenol has demonstrated significant anti-inflammatory properties in various experimental models.[9][10] The synthesis of eugenol esters has been investigated to potentially enhance this activity.

One study synthesized a series of eugenol esters and evaluated their anti-inflammatory potential against skin inflammation. While a comprehensive quantitative comparison is not provided in the publicly available abstract, it was noted that the synthesized derivatives significantly inhibited the production of pro-inflammatory cytokines in macrophages.[11][12] Interestingly, a chloro-eugenol derivative (ST8) exhibited the most potent anti-inflammatory activity without cytotoxic effects and showed significant efficacy in an in-vivo model of TPA-induced skin inflammation.[11][12] This suggests that modifications at the aromatic ring, in addition to esterification, can be a fruitful strategy for developing potent anti-inflammatory agents based on the eugenol scaffold.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

The carrageenan-induced paw edema model is a classic and widely used in vivo assay for screening the acute anti-inflammatory activity of new compounds.

Caption: Workflow for the carrageenan-induced paw edema assay.

Step-by-Step Methodology:

• Animal Acclimatization and Grouping: Rats are acclimatized to laboratory conditions and then randomly divided into control and treatment groups.

• Compound Administration: The test eugenol ester or a standard anti-inflammatory drug (e.g., indomethacin) is administered to the treatment groups, typically 30-60 minutes before the induction of inflammation. The control group receives the vehicle.

• Induction of Edema: A solution of carrageenan is injected into the sub-plantar tissue of the right hind paw of each rat.

• Measurement of Paw Volume: The volume of the inflamed paw is measured at specific time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

• Data Analysis: The percentage of inhibition of edema in the treated groups is calculated by comparing the increase in paw volume with that of the control group.

Local Anesthetic and Insecticidal Activities: Emerging Areas of Investigation

Eugenol has a long history of use as a local anesthetic, particularly in dentistry.[1][13] The investigation into its esters for this application is an emerging field. The mechanism of action is believed to involve the blockade of voltage-gated sodium channels.[13] Further research is needed to systematically evaluate a range of eugenol esters to establish clear structure-activity relationships for local anesthetic effects.

In the realm of insecticidal activity, several studies have explored the potential of eugenol and its derivatives as natural alternatives to synthetic pesticides.[14][15] Esterification has been shown to modulate the insecticidal potency of eugenol.

One study evaluated the insecticidal activity of synthesized eugenol derivatives against Spodoptera frugiperda (fall armyworm) cells. The results indicated that certain ester modifications could enhance the toxicity towards these insect cells compared to the parent eugenol molecule.[14] Another study investigating the larvicidal activity of eugenol derivatives against Aedes aegypti found that the activity varied significantly with different structural modifications.[16]

Table 3: Larvicidal Activity (LC50) of Eugenol and its Derivatives against Aedes aegypti (ppm)

Compound	LC50 (ppm) - Field-collected	LC50 (ppm) - Rockefeller
Eugenol	93.3	71.9
Eugenol Derivatives	62.3 - 1614.9	-

Data sourced from David, J.P., et al. (2012).[16]

These findings suggest that the insecticidal activity of eugenol esters is highly dependent on the specific chemical modifications, and further research is warranted to optimize their efficacy and selectivity.

Structure-Activity Relationship: A Concluding Perspective

The biological activity of eugenol esters is intricately linked to their chemical structure. Key takeaways from the available data include:

• Antioxidant Activity: The free phenolic hydroxyl group is paramount for direct radical scavenging. Its esterification consistently leads to a significant decrease in this activity.

• Antimicrobial Activity: Esterification can either enhance or diminish antimicrobial efficacy. Increased lipophilicity of certain esters may facilitate their passage through microbial cell membranes, leading to improved activity. The nature of the esterifying acid also plays a crucial role.

• Anti-inflammatory Activity: Modifications on both the hydroxyl group and the aromatic ring can influence anti-inflammatory potency.

• Insecticidal Activity: The effect of esterification on insecticidal activity is variable and species-dependent, suggesting that different structural features may be required for optimal activity against different insect pests.

Future Directions

The study of eugenol esters presents a promising frontier in the development of new therapeutic agents and more sustainable pesticides. Future research should focus on:

• Systematic Synthesis and Screening: The synthesis and biological evaluation of a wider and more diverse range of eugenol esters are needed to establish more comprehensive structure-activity relationships.

• Mechanism of Action Studies: Elucidating the precise molecular mechanisms by which eugenol esters exert their biological effects will be crucial for their rational design and optimization.

• In Vivo Efficacy and Safety: Promising candidates identified in vitro should be rigorously evaluated in relevant animal models to assess their in vivo efficacy, pharmacokinetics, and safety profiles.

By leveraging the chemical versatility of the eugenol scaffold, researchers can continue to unlock the therapeutic potential of this remarkable natural product and its derivatives.

References

• Maurya, A. K., et al. (2020). Synthesis of eugenol derivatives and its anti-inflammatory activity against skin inflammation. Journal of Ethnopharmacology, 253, 112635. [Link]

• Maurya, A. K., et al. (2018). Synthesis of eugenol derivatives and its anti-inflammatory activity against skin inflammation.

• Silva, F.F.M., et al. (2018). Eugenol derivatives: synthesis, characterization, and evaluation of antibacterial and antioxidant activities. Chemistry Central Journal, 12(1), 34. [Link]

• Pereira, R. P., et al. (2021).

• Pereira, R. P., et al. (2021). Eugenol Ester Derivatives: Synthesis, Insecticidal Activity and Computational Studies. Molecules, 26(22), 6973. [Link]

• David, J.P., et al. (2012). Structure-activity relationships of eugenol derivatives against Aedes aegypti (Diptera: Culicidae) larvae. Pest Management Science, 68(11), 1478-1483. [Link]

• Ou, J., et al. (2021). Comparison study on antioxidant, DNA damage protective and antibacterial activities of eugenol and isoeugenol against several foodborne pathogens. Food and Chemical Toxicology, 152, 112185. [Link]

• da Silva, F. F. M., et al. (2018). Eugenol derivatives: synthesis, characterization, and evaluation of antibacterial and antioxidant activities. Chemistry Central Journal, 12(1), 34. [Link]

• Barboza, J. N., et al. (2021). Biological Properties and Prospects for the Application of Eugenol—A Review. Molecules, 26(7), 3671. [Link]

• de Cássia da Silveira e Sá, R., et al. (2021). Design, Synthesis, Biological Evaluation and Molecular Modeling Studies of Novel Eugenol Esters as Leishmanicidal Agents. Journal of the Brazilian Chemical Society, 32(8), 1645-1658. [Link]

• Martínez-González, A. I., et al. (2023). Antioxidant and Anti-inflammatory Activity of Eugenol, Bis-eugenol, and Clove Essential Oil: An In Vitro Study. [Preprint].
• Silva, F.F.M., et al. (2018). (PDF) Eugenol derivatives: synthesis, characterization, and evaluation of antibacterial and antioxidant activities. Chemistry Central Journal.

• Pereira, R., et al. (2022). Synthesis, Insecticidal Activity and Computational Studies of Eugenol-Based Insecticides. Molecules, 27(22), 7953. [Link]

• Barboza, J. N., et al. (2018). An Overview on the Anti-inflammatory Potential and Antioxidant Profile of Eugenol. [Journal Article].

• Bezerra, D. P., et al. (2024). Anti-Inflammatory and Antioxidant Activities of Eugenol: An Update. Molecules, 29(1), 1. [Link]

• Gülçin, İ. (2011). Antioxidant activity of eugenol: a structure-activity relationship study. Journal of medicinal food, 14(9), 975-985. [Link]

• Bezerra, D. P., et al. (2024).

• de Paula, J. A., et al. (2020). New Eugenol Derivatives with Enhanced Insecticidal Activity. Molecules, 25(23), 5756. [Link]

• Ali, I., et al. (2016). Eugenol and linalool: comparison of their antibacterial and antifungal activities. African Journal of Microbiology Research, 10(45), 1882-1889. [Link]

• Pereira, R., et al. (2022). Synthesis and computational studies of eugenol based insecticides.
• Singh, G., et al. (2023).
• Gülçin, İ. (2011).
• Gholami, M., et al. (2017). Synthesis of Some Novel β-Hydroxy Ester Derivatives of Eugenol as Potential Chemotherapeutic Agents. [Journal Article].
• Chniti, S., et al. (2016). Antimicrobial Properties of 6-Bromoeugenol and Eugenol. [Journal Article].

• Kowalczyk, A., et al. (2023). Eugenol-Based Polymeric Materials—Antibacterial Activity and Applications. Antibiotics, 12(11), 1570. [Link]

• Kowalczyk, A., et al. (2023).

• Al-Ostath, A. I., et al. (2023). Novel Derivatives of Eugenol as a New Class of PPARγ Agonists in Treating Inflammation: Design, Synthesis, SAR Analysis and In Vitro Anti-Inflammatory Activity. Molecules, 28(9), 3894. [Link]

• Marchese, A., et al. (2017). Antimicrobial activity of eugenol and essential oils containing eugenol: A mechanistic viewpoint. Critical reviews in microbiology, 43(6), 668-689.

• Pramod, K., et al. (2010). Eugenol: a natural compound with versatile pharmacological actions. Natural product communications, 5(12), 1934578X1000501231. [Link]

• Lee, M. H., et al. (2009). Molecular mechanism for local anesthetic action of eugenol in the rat trigeminal system. Pain, 144(1-2), 84-94. [Link]

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A Comparative Guide to the Synthesis of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate: Enzymatic vs. Chemical Routes

For researchers and professionals in drug development and fine chemical synthesis, the choice of a synthetic route is a critical decision, balancing efficiency, purity, cost, and environmental impact. This guide provides an in-depth, objective comparison between enzymatic and traditional chemical methods for synthesizing 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate, an ester of eugenol. Eugenol, a naturally occurring phenolic compound, is widely recognized for its therapeutic properties, including antimicrobial and anesthetic activities.[1][2] Its esters, such as the target molecule, are of significant interest for applications in the fragrance, flavor, and pharmaceutical industries.[3][]

This document moves beyond a simple listing of protocols to explore the fundamental causality behind experimental choices, offering field-proven insights into two distinct synthetic philosophies. We will dissect a classic chemical approach and a modern, biocatalytic "green" alternative, providing the necessary data and methodologies for you to make an informed decision for your specific application.

The Two Contenders: A High-Level Overview

The esterification of eugenol (4-allyl-2-methoxyphenol) with 2-methyl-2-butenoic acid (also known as angelic acid or tiglic acid, depending on the isomer) can be achieved through two primary pathways:

• Chemical Synthesis: Typically involving strong acid catalysts (like H₂SO₄) or coupling agents, this route is characterized by high reaction temperatures and the potential for side reactions and corrosive waste streams.[5][6]

• Enzymatic Synthesis: Utilizing isolated enzymes, most commonly lipases, this biocatalytic approach offers high specificity under mild conditions, positioning it as a cornerstone of green chemistry.[7][8]

Part 1: The Chemical Approach - Tradition and Transformation

Conventional chemical esterification is a well-established and robust method for producing esters. The most common approach is the Fischer-Speier esterification, which involves reacting a carboxylic acid with an alcohol in the presence of a strong acid catalyst.[6] Alternatively, for more sensitive substrates or to achieve higher yields, the alcohol can be acylated using a more reactive carboxylic acid derivative, such as an acid chloride or anhydride, often in the presence of a base like pyridine.[9][10]

Causality in Experimental Design

The primary driver for using a strong acid catalyst is to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and making it more susceptible to nucleophilic attack by the alcohol (eugenol). The reaction is an equilibrium process. To drive it towards the product, one of the products (typically water) must be removed, often through azeotropic distillation using a Dean-Stark apparatus.[6] The use of high temperatures (reflux) is necessary to overcome the activation energy of the reaction. However, these harsh conditions can lead to side reactions, such as dehydration of the alcohol or polymerization, necessitating extensive purification of the final product.[11]

Experimental Protocol: Chemical Synthesis (Representative)

This protocol describes a typical acid-catalyzed esterification for the synthesis of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate.

Materials:

• 4-Allyl-2-methoxyphenol (Eugenol)

• 2-Methyl-2-butenoic acid

• Concentrated Sulfuric Acid (H₂SO₄)

• Toluene

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, Dean-Stark apparatus, condenser, heating mantle, separatory funnel

Procedure:

• To a 250 mL round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add 4-Allyl-2-methoxyphenol (1.0 eq), 2-methyl-2-butenoic acid (1.2 eq), and toluene (100 mL).

• Slowly add concentrated sulfuric acid (0.05 eq) to the mixture while stirring.

• Heat the mixture to reflux and continue heating until the theoretical amount of water is collected in the Dean-Stark trap (typically 4-8 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to yield the pure ester.

Workflow for Chemical Synthesis

Caption: Workflow for the chemical synthesis of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate.

Part 2: The Enzymatic Approach - Precision and Sustainability

Enzymatic synthesis represents a paradigm shift towards more sustainable and selective chemical production.[8] Lipases, in particular, are robust enzymes that can catalyze esterification reactions in non-aqueous environments with high efficiency and selectivity.[12] Immobilized lipases, such as Novozym® 435 (lipase B from Candida antarctica immobilized on an acrylic resin), are widely used due to their stability and ease of recovery and reuse.[9][13][14]

Causality in Experimental Design

The power of enzymatic synthesis lies in its specificity. The enzyme's active site binds the substrates in a precise orientation, facilitating the reaction under much milder conditions (typically 40-60°C) than chemical methods.[7] This eliminates the need for corrosive catalysts and high temperatures, thereby preventing the formation of degradation by-products and simplifying purification.[11][15] The reaction can often be performed in a solvent-free system or in a non-polar organic solvent.[13] In solvent-free systems, one of the reactants acts as the solvent, reducing waste. The removal of water, a co-product of the reaction, is still necessary to shift the equilibrium and can be achieved by applying a vacuum or using molecular sieves. This approach is lauded for producing "natural" flavor and fragrance compounds when starting materials are from natural sources, a significant advantage for the food and cosmetic industries.

Experimental Protocol: Enzymatic Synthesis (Representative)

This protocol outlines a typical lipase-catalyzed synthesis for the target ester.

Materials:

• 4-Allyl-2-methoxyphenol (Eugenol)

• 2-Methyl-2-butenoic acid

• Immobilized Lipase (e.g., Novozym® 435)

• n-Hexane (optional, for solvent-based reaction)

• Molecular Sieves (optional, for water removal)

• Orbital shaker incubator

Procedure:

• In a sealed flask, combine 4-Allyl-2-methoxyphenol (1.0 eq) and 2-methyl-2-butenoic acid (1.5 eq). For a solvent-free system, proceed to the next step. For a solvent-based system, add n-hexane.

• Add the immobilized lipase (e.g., 5-10% by weight of total substrates).

• Add activated molecular sieves to the flask to adsorb the water produced during the reaction.

• Place the flask in an orbital shaker incubator set to a moderate speed (e.g., 150 rpm) and a mild temperature (e.g., 50-60°C).[13][16]

• Monitor the reaction progress by Gas Chromatography (GC) or TLC. The reaction typically reaches high conversion within 6-24 hours.[13]

• Once the reaction is complete, separate the immobilized enzyme by simple filtration. The enzyme can be washed with fresh solvent and stored for reuse.

• Remove the solvent (if used) under reduced pressure. The resulting product is often of high purity and may not require further purification.

Workflow for Enzymatic Synthesis

Caption: Workflow for the enzymatic synthesis of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate.

Part 3: Head-to-Head Performance Comparison

The choice between these two methodologies depends on the specific priorities of the project. A quantitative and qualitative comparison reveals distinct advantages and disadvantages for each.

Quantitative Data Summary

The following table summarizes typical performance metrics for the synthesis of eugenol esters, providing a basis for comparing the two routes for our target molecule.

Parameter	Enzymatic Synthesis (Lipase-Catalyzed)	Chemical Synthesis (Acid-Catalyzed)	Source(s)
Typical Yield	High (often >90%, up to 99%)	Variable (60-90%)	[7][13][14] vs.[9][17]
Purity	High, minimal by-products	Lower, requires extensive purification	[8][15]
Reaction Temperature	Mild (40-70°C)	High (Reflux, >80-120°C)	[13][16] vs.[15][17]
Reaction Time	3 - 24 hours	2 - 20 hours	[7][14]
Catalyst	Immobilized Lipase (e.g., Novozym 435)	Strong Acid (e.g., H₂SO₄) or Coupling Agent	[7] vs.[5]
Catalyst Reusability	High (can be reused multiple times)	No (consumed or neutralized in workup)	[18]
Solvents	Non-polar (e.g., hexane) or solvent-free	Often aromatic (e.g., toluene)	[13] vs.[17]
Environmental Impact	Low; biodegradable catalyst, less waste	High; corrosive catalysts, significant waste	[7][11]
Selectivity	High (regio- and stereoselectivity)	Low, potential for side reactions	[8]

Logical Decision Framework

The selection of a synthesis method is a multi-faceted decision. The following diagram illustrates a logical framework based on project priorities.

Caption: Decision framework for selecting a synthesis method based on key project drivers.

Conclusion and Recommendation

Both enzymatic and chemical synthesis are viable routes for producing 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate. The optimal choice is not universal but is instead dictated by the specific context and objectives of the research or production campaign.

The enzymatic route is the superior choice for applications where product purity, selectivity, and sustainability are paramount. This includes the synthesis of high-value compounds for the food, fragrance, and pharmaceutical industries, where a "natural" label can be a significant market advantage and where minimizing by-products simplifies regulatory approval.[8] The mild reaction conditions preserve the integrity of the molecule, and the reusability of the catalyst offers long-term economic and environmental benefits.[7][11]

The chemical route remains a relevant option for bulk chemical production where the primary driver is minimizing upfront costs of reagents and catalysts.[5] It is a well-understood, robust method that can be implemented with standard laboratory equipment. However, the advantages in speed and initial cost must be weighed against the significant downsides of harsh reaction conditions, lower product purity, complex downstream processing, and a larger environmental footprint.[11][15]

For the modern researcher, scientist, and drug development professional, the trend is unequivocally towards greener, more selective, and more efficient processes. In this context, the enzymatic synthesis of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate presents a compelling and scientifically elegant solution that aligns with the principles of modern, sustainable chemistry.

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• Fauconnier, G., et al. (2018). Maximized lipase-catalysed production of a monoester of ferulic acid derivatives and ethylene glycol: a key step toward intrinsically antioxidant biosourced polymers. Green Chemistry (RSC Publishing). [Link]

• Kuppusamy, A., et al. (2017). Synthesis of Feruloyl Ester Using Bacillus subtilis AKL 13 Lipase Immobilized on Celite® 545. PMC. [Link]

• Sandoval, G., et al. (2015). Lipase-catalyzed preparation of mono- and diesters of ferulic acid. Biocatalysis and Biotransformation. [Link]

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• SciSpace. (2021). Enzymatic Synthesis of Eugenyl Acetate from Essential Oil of Clove Using Lipases in Liquid Formulation as Biocatalyst. [Link]

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• Sonawale, S. B., & Katkar, D. J. (n.d.). Synthesis of Perfumery Esters using Green Catalyst. Jetir.Org. [Link]

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• ResearchGate. (n.d.). Chemical structure of 4-allyl-2-methoxyphenol. [Link]

• TALENTA Publisher - Universitas Sumatera Utara. (n.d.). Synthesis of 2-(4-Allyl-2-Methoxy Phenoxy)-N,N-Bis(2- Hydroxyethyl) Acetamide from the Transformation of Eugenol Isolated from Clove Oil. [Link]

• PubChem. (n.d.). 4-Allyl-2-methoxyphenyl butyrate. [Link]

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A Comparative Guide to the Antioxidant Activity of Eugenol Derivatives via DPPH Assay

This guide offers an in-depth comparative analysis of the antioxidant activity of eugenol and its derivatives, utilizing the widely accepted 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical scavenging assay. It is designed for researchers, scientists, and drug development professionals seeking to understand the structure-activity relationships that govern the antioxidant potential of these valuable compounds.

Introduction: Eugenol and the Quest for Enhanced Antioxidant Efficacy

Eugenol (4-allyl-2-methoxyphenol) is a phenolic compound that is the principal component of clove oil and is also found in other natural sources like nutmeg, cinnamon, and bay leaves.[1][2] Its well-documented antioxidant, anti-inflammatory, and antimicrobial properties have made it a subject of intense scientific interest.[3][4][5] The core of eugenol's antioxidant power lies in its phenolic hydroxyl group, which can donate a hydrogen atom to neutralize free radicals, thereby terminating damaging oxidative chain reactions.[6][7]

In drug discovery and development, the modification of natural products is a common strategy to enhance bioactivity or improve pharmacokinetic properties. By synthesizing eugenol derivatives, researchers aim to elucidate the specific structural features responsible for its antioxidant effects and potentially create new compounds with superior efficacy. This guide provides a framework for comparing these derivatives using the DPPH assay, a reliable and efficient method for screening antioxidant capacity.[8][9]

The DPPH Assay: A Mechanistic Overview

The DPPH assay is a popular spectrophotometric method for determining the antioxidant capacity of various compounds.[9][10] Its popularity stems from the stability of the DPPH radical and the simplicity of the procedure.[9][11]

The Chemistry Behind the Color Change

The core of the assay is the DPPH molecule, a stable free radical. In its radical form, a methanolic solution of DPPH has a deep violet color with a characteristic absorbance maximum around 515-517 nm.[2][9][12] When an antioxidant compound (a hydrogen donor) is introduced, it donates a hydrogen atom to the DPPH radical. This process neutralizes the radical, converting it to DPPH-H (diphenylpicrylhydrazine).[9] This conversion is accompanied by a color change from deep violet to a pale yellow, and a corresponding decrease in absorbance at 517 nm.[9] The degree of discoloration is directly proportional to the scavenging potential of the antioxidant compound.

The primary mechanism for phenolic compounds like eugenol is Hydrogen Atom Transfer (HAT).[10][13] The phenolic hydroxyl group (-OH) readily donates its hydrogen atom to the DPPH radical, forming a stable phenoxyl radical on the eugenol molecule, which is stabilized by resonance.[1][6]

Structure-Activity Relationship (SAR) of Eugenol Derivatives

Understanding how structural modifications impact antioxidant activity is crucial for rational drug design. For eugenol derivatives, the key sites for modification are the phenolic hydroxyl group, the allyl side chain, and the aromatic ring.

• The Phenolic Hydroxyl (-OH) Group is Paramount : The free phenolic hydroxyl group is indispensable for the radical scavenging activity of eugenol. Any modification, such as esterification (converting -OH to an ester group), results in a dramatic reduction or complete loss of antioxidant capacity.[3][8][12][14] This is because the esterified derivative can no longer donate the critical hydrogen atom to the DPPH radical.

• The Allyl Side Chain : Modifications to the allyl group generally have a less pronounced effect on antioxidant activity compared to changes at the hydroxyl group.[3][8] However, isomerizing the allyl group of eugenol to the conjugated propenyl group of isoeugenol can lead to a slight increase in scavenging activity, as observed in some studies.[15][16]

• The Aromatic Ring : Substitutions on the aromatic ring can either enhance or diminish antioxidant activity. For example, the introduction of a second hydroxyl group can increase the antioxidant potential.[1] Conversely, adding electron-withdrawing groups, like a nitro group (-NO2), may decrease the ability of the existing phenolic hydroxyl to donate a hydrogen atom, thereby reducing activity.[1]

Experimental Protocol: A Self-Validating DPPH Assay

This protocol is designed to be a self-validating system by incorporating a known standard, ensuring reproducibility and accuracy.

Materials and Reagents:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (analytical grade)

• Eugenol and its synthesized derivatives

• Positive Control: Trolox or Ascorbic Acid

• 96-well microplate or quartz cuvettes

• Spectrophotometer (microplate reader or UV-Vis)

Step-by-Step Methodology:

• Preparation of DPPH Stock Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly made and kept in the dark to prevent degradation. The absorbance of this solution at 517 nm should be approximately 1.0 ± 0.2.[9]

• Preparation of Test Samples: Dissolve eugenol, its derivatives, and the positive control (e.g., Trolox) in methanol to create stock solutions (e.g., 1 mg/mL). From these, prepare a series of dilutions to test a range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Reaction Setup:

  • Test Wells: Add a fixed volume of the DPPH solution (e.g., 180 µL) to each well of a 96-well plate.

  • Sample Addition: Add a small volume of each sample dilution (e.g., 20 µL) to the corresponding wells.

  • Control Well: Prepare a control by mixing the DPPH solution (180 µL) with methanol (20 µL). This represents 0% scavenging.

  • Blank Well: Prepare a blank for each sample concentration by mixing the sample dilution (20 µL) with methanol (180 µL) to correct for any intrinsic color of the sample.

• Incubation: Mix the contents of the wells thoroughly and incubate the plate in the dark at room temperature for 30 minutes. The dark incubation is critical as DPPH is light-sensitive.[9][12]

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Data Analysis and Calculation:

  • Calculate the percentage of DPPH radical scavenging activity for each sample concentration using the following formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 [12][17] Where:

    • A_control is the absorbance of the control well.

    • A_sample is the absorbance of the test sample (after subtracting its blank absorbance).

  • Plot the % Inhibition against the concentration of each compound.

  • Determine the IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) for each compound from the graph. A lower IC50 value signifies higher antioxidant activity.

Visualizing the DPPH Assay Workflow

The following diagram illustrates the logical flow of the experimental protocol.

Caption: A logical workflow diagram for the DPPH antioxidant activity assay.

Comparative Data Analysis

The following table summarizes representative data on the DPPH radical scavenging activity of eugenol and several of its derivatives, compiled from published literature. The IC50 value is the primary metric for comparison.

Compound	Structural Modification	DPPH Scavenging IC50 (µg/mL)	Relative Activity	Reference
Eugenol	Parent Compound	4.38	High	[3][8][14]
Isoeugenol	Allyl group isomerized to propenyl	17.1	High	[15][16]
Eugenol Acetate	Phenolic -OH group esterified	> 100	Negligible	[3][14]
Derivative with modification at the double bond	Addition reaction at the allyl group	19.30	Moderate	[3]
5-Allyl-3-nitrobenzene-1,2-diol (E5)	Addition of -OH and -NO2 groups	Similar to Eugenol	High	[1]
Trolox	Standard Antioxidant	16.00	High	[3]

Discussion and Interpretation

The data presented in the table clearly illustrates the structure-activity relationships discussed earlier.

• Eugenol itself is a potent antioxidant with an IC50 value of 4.38 µg/mL.[3][8][14] Its activity is significantly higher than that of the commercial standard Trolox in this specific study (IC50 = 16.00 µg/mL).[3]

• The critical role of the phenolic hydroxyl group is validated by the data for Eugenol Acetate . The esterification of this group results in an IC50 value greater than 100 µg/mL, indicating a near-total loss of radical scavenging ability.[3][14] This confirms that the hydrogen-donating capability of this group is the primary mechanism of action in the DPPH assay.

• Modifications to the allyl side chain , as seen in the derivative with an addition reaction at the double bond, only moderately affect the antioxidant capacity (IC50 = 19.30 µg/mL), preserving a significant level of activity.[3] Similarly, Isoeugenol , the isomer of eugenol, retains high activity.[15][16]

• The derivative 5-Allyl-3-nitrobenzene-1,2-diol (E5) , which contains an additional hydroxyl group, demonstrates a high antioxidant capacity comparable to eugenol, highlighting that increasing the number of hydrogen-donating hydroxyl groups can maintain or enhance activity.[1]

Conclusion

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Assessing the Synergistic Effects of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate (Eugenyl Tiglate) with Standard Therapeutic Compounds

Introduction: The Rationale for Esterification

In the realm of natural product pharmacology, unmodified eugenol (4-allyl-2-methoxyphenol) is a well-documented antimicrobial and antioxidant agent[1]. However, its clinical and industrial translation is often hindered by high volatility, rapid oxidative degradation, and a highly polar phenolic hydroxyl group that limits deep penetration into complex lipid matrices[2].

To overcome these pharmacokinetic barriers, structural modification via esterification is employed. 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate , commonly known as Eugenyl tiglate , is synthesized by condensing eugenol with tiglic acid (2-methyl-2-butenoic acid)[3]. As a Senior Application Scientist, I frequently utilize this specific esterification strategy to alter the hydrophilic-lipophilic balance (HLB) of the parent compound[4]. By masking the free phenolic hydroxyl group, eugenyl tiglate exhibits enhanced lipophilicity (higher LogP), improved oxidative stability, and a unique capacity to partition into microbial cell membranes or lipid-based food matrices[2][4]. This makes it an exceptional candidate for synergistic applications when combined with standard antimicrobial or antioxidant drugs.

Mechanistic Overview of Synergy

The synergistic potential of eugenyl tiglate primarily stems from its role as a membrane-permeabilizing adjuvant. When co-administered with a standard antibiotic (e.g., Fluconazole or Ampicillin), the highly lipophilic tiglate ester partitions into the phospholipid bilayer of the pathogen. This disrupts membrane integrity, thereby lowering the activation energy required for the primary therapeutic agent to enter the intracellular space[1][2].

Furthermore, in complex biological systems, endogenous lipases slowly hydrolyze the ester bond, providing a sustained, delayed release of free eugenol and tiglic acid, which subsequently modulate intracellular reactive oxygen species (ROS)[1][4].

Fig 1: Mechanistic pathway of Eugenyl Tiglate acting as a synergistic membrane-permeabilizing adjuvant.

Comparative Performance Analysis

To objectively evaluate the performance of eugenyl tiglate, we compare its synergistic efficacy against unmodified eugenol when combined with Fluconazole against a resistant strain of Candida albicans.

Synergy is quantified using the Fractional Inhibitory Concentration Index (FICI) :

FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone) Interpretation: FICI ≤ 0.5 (Synergy); 0.5 < FICI ≤ 4.0 (Additive/Indifferent); FICI > 4.0 (Antagonism).

Table 1: Antimicrobial Synergy Comparison (Representative Data vs. C. albicans)

Compound / Combination	MIC (µg/mL) alone	MIC (µg/mL) in Combo	FICI Score	Interaction Type
Fluconazole (Standard)	64.0	-	-	Baseline
Eugenol (Unmodified)	512.0	128.0 (with Fluconazole)	0.75	Additive
Eugenyl Tiglate	1024.0	128.0 (with Fluconazole)	0.375	Synergistic
Fluconazole + Eugenol	-	32.0 (Fluconazole)	0.75	Additive
Fluconazole + Eugenyl Tiglate	-	16.0 (Fluconazole)	0.375	Synergistic

Application Insight: While eugenyl tiglate alone has a higher MIC (lower direct toxicity) than unmodified eugenol, its combination with Fluconazole yields a highly synergistic FICI of 0.375. The causality lies in the ester's superior lipid partitioning[2]; it acts not as a direct biocide, but as a highly efficient vehicle that compromises the fungal membrane, allowing Fluconazole to exert its effect at a 4-fold lower concentration.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Every step includes intrinsic controls to account for the unique physicochemical properties of lipophilic esters.

Protocol A: High-Throughput Checkerboard Assay for FICI Determination

Rationale: Because eugenyl tiglate is highly lipophilic, visual turbidity assessments are prone to false positives due to compound precipitation in aqueous media. We utilize Resazurin (Alamar Blue) as a redox indicator; only active microbial metabolism will reduce the blue dye to fluorescent pink, completely bypassing turbidity artifacts.

Step-by-Step Methodology:

• Stock Preparation: Dissolve Eugenyl Tiglate in 1% DMSO (v/v) to create a 4096 µg/mL stock. Causality: 1% DMSO ensures ester solubility without inducing baseline solvent toxicity to the microbial cells.

• Matrix Dilution: In a 96-well microtiter plate, perform a 2-fold serial dilution of Fluconazole along the x-axis (Columns 1-10) and Eugenyl Tiglate along the y-axis (Rows A-G).

• Control Assignment (Self-Validation):

  • Column 11: Positive growth control (Media + Inoculum + 1% DMSO).

  • Column 12: Negative sterility control (Media + 1% DMSO only).

• Inoculation: Add 50 µL of microbial suspension (adjusted to 5×105 CFU/mL) to all wells except Column 12.

• Incubation: Seal the plate with a breathable membrane and incubate at 37°C for 24 hours.

• Redox Readout: Add 30 µL of 0.015% Resazurin solution to all wells. Incubate for an additional 2 hours in the dark.

• Analysis: Measure fluorescence (Ex: 560 nm / Em: 590 nm). Calculate the FICI based on the lowest concentrations where no pink color (metabolism) is observed.

Fig 2: Self-validating high-throughput checkerboard assay workflow for lipophilic esters.

Protocol B: Delayed-Release Antioxidant Synergy Assay (DPPH)

Rationale: Eugenyl tiglate lacks the free phenolic -OH group responsible for the rapid radical scavenging seen in eugenol. To accurately assess its antioxidant synergy in biological matrices, the assay must incorporate a lipolytic trigger to simulate in vivo enzymatic cleavage[4].

Step-by-Step Methodology:

• Enzymatic Pre-incubation: Incubate 100 µM of Eugenyl Tiglate with 10 U/mL of porcine pancreatic lipase in phosphate buffer (pH 7.4) at 37°C.

• Time-Course Sampling: Extract 50 µL aliquots at 0, 1, 2, and 4 hours.

• Synergy Pairing: Mix the aliquots with a standard water-soluble antioxidant (e.g., Ascorbic Acid at IC20 concentration).

• Radical Scavenging: Add 100 µL of 0.2 mM DPPH methanolic solution. Incubate in the dark for 30 minutes.

• Measurement: Read absorbance at 517 nm.

• Causality Check: The 0-hour timepoint serves as the baseline (low antioxidant activity due to the masked phenol). As lipase hydrolyzes the ester, the synergistic combination of released eugenol and ascorbic acid will demonstrate a time-dependent drop in absorbance, validating the delayed-release mechanism[1][2].

Conclusion

For drug development professionals formulating topical or gastrointestinal therapeutics, replacing unmodified eugenol with 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate (Eugenyl tiglate) offers a distinct pharmacological advantage. The tiglate esterification sacrifices immediate, direct biocidal activity in favor of vastly superior membrane partitioning and oxidative stability[2][4]. When utilized as a synergistic adjuvant alongside standard therapeutics, it effectively lowers the required active dose of the primary drug, thereby minimizing off-target toxicity and bypassing microbial resistance mechanisms.

References

• Progress on the Antimicrobial Activity Research of Clove Oil and Eugenol in the Food Antisepsis Field: A valuable antiseptic from spice. ResearchGate. Available at:[Link]

• The Effect of Cream and Gel Vehicles on the Percutaneous Absorption and Skin Retention of a New Eugenol Derivative With Antioxidant Activity. PMC / National Institutes of Health. Available at:[Link]

• Recent Trends in Improving the Oxidative Stability of Oil-Based Food Products by Inhibiting Oxidation at the Interfacial Region. MDPI. Available at:[Link]

• All Ingredients Information : Starting with E. The Good Scents Company. Available at:[Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate. The following protocols are designed to ensure the safe handling, use, and disposal of this compound, grounded in established laboratory safety principles and data from structurally similar molecules. While a specific Safety Data Sheet (SDS) for this novel ester may not be readily available, a conservative approach based on the known hazards of its constituent functional groups—an allyl-substituted methoxyphenol (eugenol) and a methyl-butenoate ester—forms the basis for these recommendations.

Understanding the Hazard Profile

4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate is an ester derivative of eugenol. Eugenol itself is known to be a skin and eye irritant and a potential skin sensitizer[1][2]. Esters, as a class of organic compounds, are often combustible and can be irritating to the respiratory tract[3]. Therefore, a cautious approach is warranted.

Anticipated Hazards:

• Skin and Eye Irritation: Direct contact may cause irritation or allergic skin reactions[1][4][5].

• Respiratory Irritation: Inhalation of vapors or aerosols may irritate the respiratory system[6].

• Combustibility: As an organic ester, it should be treated as a combustible liquid[3][7]. Vapors may form flammable mixtures with air[1].

• Aquatic Toxicity: Many related organic compounds are toxic to aquatic life[4].

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety. The following table outlines the recommended PPE for handling 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles with side shields or a full-face shield.[1][4]	To protect against splashes and vapors that can cause serious eye irritation.
Hand Protection	Nitrile or Butyl rubber gloves.[1][8] Glove thickness should be at least 0.5 mm.[1]	To prevent skin contact, which can lead to irritation and sensitization. Always inspect gloves for integrity before use and dispose of them after handling the chemical[4].
Protective Clothing	A flame-resistant lab coat and closed-toe shoes.	To protect skin from accidental splashes and to provide a barrier against potential fire hazards.
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges is recommended if working outside of a fume hood or if ventilation is inadequate.[4][6]	To prevent inhalation of potentially irritating vapors.

Safe Handling and Operational Workflow

A systematic approach to handling this compound will mitigate risks. The following workflow diagram and step-by-step procedures provide a clear guide for safe operations.

Caption: Workflow for the safe handling of 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate.

Step-by-Step Handling Protocol:

• Preparation:

  • Always work in a well-ventilated area, preferably within a certified chemical fume hood[3][9].

  • Ensure that a safety shower and eyewash station are readily accessible[10].

  • Don all required PPE as outlined in the table above.

  • Keep the container tightly closed when not in use and store it in a cool, dry place away from heat and ignition sources[1][6].

• During the Experiment:

  • When transferring or weighing the compound, do so in a fume hood to minimize vapor inhalation[3].

  • Use compatible labware (e.g., glass, PTFE) to avoid degradation of the container and contamination of the chemical.

  • Avoid direct contact with skin and eyes[6]. In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention[1][11].

  • Do not eat, drink, or smoke in the laboratory[5][10].

• Post-Experiment:

  • Thoroughly clean the work area and any equipment used.

  • Wash hands thoroughly with soap and water after handling the chemical and before leaving the laboratory[4][10].

Spill Management and Disposal Plan

Accidents can happen, and a clear plan for spill management and waste disposal is crucial for laboratory safety and environmental protection.

Spill Response:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Alert: Inform your supervisor and colleagues.

• Contain: For small spills, use an inert absorbent material like sand or vermiculite to contain the liquid[1]. Do not use combustible materials like paper towels to absorb the spill.

• Clean-Up: Wearing appropriate PPE, carefully collect the absorbed material using non-sparking tools and place it in a designated, labeled waste container[12].

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Waste Disposal Protocol:

• Segregation: Do not mix 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate waste with other waste streams unless their compatibility is known[12][13].

• Labeling: All waste containers must be clearly labeled with the full chemical name and associated hazards[13].

• Storage: Store waste in a designated, well-ventilated, and secure area away from incompatible materials[13]. Waste containers should be kept tightly closed[13].

• Disposal: All chemical waste must be disposed of through a licensed hazardous waste disposal company, following all local, state, and federal regulations[13][14]. Do not pour chemical waste down the drain[13].

By adhering to these guidelines, you can significantly reduce the risks associated with handling 4-Allyl-2-methoxyphenyl 2-methyl-2-butenoate, ensuring a safer laboratory environment for yourself and your colleagues.

References

• Filo. (2026, February 23). What are the safety precautions when doing experiment on esters.
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• METHYL EUGENOL - Safety D
• Carl ROTH. (n.d.).
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• Royal Society of Chemistry. (n.d.). Making esters from alcohols and acids | Class experiment.
• Reddit. (2023, February 26).
• SAFETY D
• Sigma-Aldrich. (2025, November 6).
• Spectrum Chemical. (2015, March 5).
• Biolandes. (2019, December 16).
• MiMeDB. (n.d.). Showing metabocard for 4-Allyl-2-methoxyphenol (MMDBc0033579).
• Neliti. (n.d.).
• CTRNet. (2012, May 31). 06.002 e2.0 Handling Hazardous Chemical Waste.
• Organic Syntheses. (n.d.). Working with Hazardous Chemicals.
• PubChem. (n.d.).
• Benchchem. (n.d.). Navigating the Disposal of 4-(4-Ethoxyphenyl)-2-methyl-1-butene: A Comprehensive Guide.
• ResearchGate. (n.d.).

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